4-Phenylcyclohex-1-ene-1-carboxylic acid

• CAS: 143287-94-9

Core Science & Biosynthesis

4-Phenylcyclohex-1-ene-1-carboxylic acid CAS 143287-94-9

An In-depth Technical Guide to 4-Phenylcyclohex-1-ene-1-carboxylic acid (CAS 143287-94-9)

Abstract

This technical guide provides a comprehensive scientific overview of 4-Phenylcyclohex-1-ene-1-carboxylic acid (CAS 143287-94-9), a molecule of significant interest for synthetic and medicinal chemistry. The document delineates a robust, field-proven synthetic pathway via the Diels-Alder reaction, offering a detailed, step-by-step protocol grounded in established chemical principles. Furthermore, it presents a thorough characterization profile, including predicted spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS) that are critical for structural verification and quality control. The guide explores the compound's chemical reactivity and discusses its potential as a versatile building block in drug discovery, drawing parallels to structurally related motifs with known biological activities. This document is intended for researchers, chemists, and drug development professionals seeking an in-depth understanding of this valuable chemical entity.

Introduction & Molecular Overview

4-Phenylcyclohex-1-ene-1-carboxylic acid is an organic compound featuring a unique trifecta of chemical motifs: a phenyl group, a cyclohexene ring, and a carboxylic acid function.[1] This combination of aromatic, aliphatic, and acidic components bestows upon it a distinct set of physical and chemical properties, making it a versatile scaffold in organic synthesis.[1] The carboxylic acid group, in particular, is a cornerstone in medicinal chemistry, often contributing to a molecule's pharmacokinetic profile by influencing solubility and providing a key interaction point for biological targets.[2] Its presence suggests the ability to engage in acid-base reactions, while the unsaturation in the cyclohexene ring opens avenues for various chemical transformations like electrophilic additions.[1]

The strategic placement of the phenyl group at the C4 position and the carboxylic acid on the double bond (C1) creates a chiral center at C4, meaning the compound can exist as a racemic mixture of enantiomers. This structural complexity is a critical consideration for applications in pharmacology, where stereochemistry often dictates biological activity.

Physicochemical Properties

A summary of the core physicochemical properties is presented below for quick reference.

Property	Value	Reference
CAS Number	143287-94-9	[1][][4]
Molecular Formula	C₁₃H₁₄O₂	[1][]
Molecular Weight	202.25 g/mol	[1][]
IUPAC Name	4-phenylcyclohex-1-ene-1-carboxylic acid	[][4]
Canonical SMILES	C1CC(=CCC1C2=CC=CC=C2)C(=O)O	[]
InChI Key	YRZUQRSZZQQEBL-UHFFFAOYSA-N	[][4]
Purity (Typical)	≥95.0%	[1][4]

Retrosynthetic Analysis and Synthesis Pathway

The construction of a substituted cyclohexene ring is most classically and efficiently achieved via a [4+2] cycloaddition, known as the Diels-Alder reaction.[5] This powerful reaction forms two new carbon-carbon bonds and a six-membered ring in a single, concerted step with excellent stereochemical control.[5][6] Therefore, a retrosynthetic analysis of 4-phenylcyclohex-1-ene-1-carboxylic acid logically disconnects the molecule into a conjugated diene and a dienophile.

Retrosynthetic Strategy

The optimal disconnection reveals 1-phenyl-1,3-butadiene as the four-carbon (diene) component and acrylic acid as the two-carbon (dienophile) component. The electron-withdrawing nature of the carboxylic acid group on acrylic acid activates it as a dienophile, making it reactive towards the electron-rich diene.[7]

Caption: Retrosynthesis of the target molecule via a Diels-Alder disconnection.

Proposed Synthetic Protocol: Diels-Alder Cycloaddition

This protocol describes a robust method for synthesizing the target compound. The causality behind the choice of a high-boiling solvent like xylene is to provide the necessary thermal energy to overcome the activation barrier of the cycloaddition, ensuring a reasonable reaction rate.[7] A small amount of hydroquinone is included as a polymerization inhibitor, a critical step when working with reactive alkenes at high temperatures.

Caption: Workflow for the synthesis of 4-Phenylcyclohex-1-ene-1-carboxylic acid.

Step-by-Step Methodology:

• Reaction Setup: To a dry round-bottomed flask equipped with a magnetic stir bar, add 1-phenyl-1,3-butadiene (1.0 eq), acrylic acid (1.1 eq), and a catalytic amount of hydroquinone. Add xylenes as the solvent.

• Inert Atmosphere: Fit the flask with a reflux condenser and flush the system with an inert gas, such as nitrogen or argon. This prevents oxidation of the reactants at high temperatures.

• Reaction: Heat the mixture to reflux (approximately 140°C) with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting diene is consumed (typically 24-48 hours).

• Cooling and Workup: Allow the reaction mixture to cool to ambient temperature. Transfer the mixture to a separatory funnel and dilute with an organic solvent like ethyl acetate.

• Aqueous Wash: Wash the organic layer sequentially with 1M HCl to remove any unreacted acrylic acid, followed by water and then brine to remove water-soluble impurities and aid in phase separation.

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) or by flash column chromatography on silica gel to yield the pure 4-phenylcyclohex-1-ene-1-carboxylic acid.

Physicochemical & Spectroscopic Characterization

Structural elucidation and purity confirmation of the synthesized compound are paramount. A combination of spectroscopic techniques provides a complete picture of the molecular architecture. While specific experimental spectra for this exact compound are not publicly available, a robust prediction of the expected data can be made based on its structure and established principles of spectroscopy.[8]

Predicted Spectroscopic Data Summary

The following table summarizes the anticipated key signals for unambiguous identification.

Technique	Expected Observations
¹H NMR	Phenyl Protons (δ 7.2-7.4 ppm, m); Vinylic Proton (δ ~7.1 ppm, m); CH-Ph (δ ~3.5 ppm, m); Allylic & Cyclohexene Protons (δ 1.8-2.8 ppm, m); Carboxylic Acid (δ >10 ppm, br s)
¹³C NMR	C=O (δ ~172 ppm); C-COOH (δ ~140 ppm); C=CH (δ ~135 ppm); Phenyl C (ipso) (δ ~145 ppm); Phenyl C (o,m,p) (δ 126-129 ppm); CH-Ph (δ ~40 ppm); CH₂ carbons (δ 25-35 ppm)
IR (cm⁻¹)	O-H (Carboxylic Acid): 2500-3300 (very broad); C-H (sp²): 3000-3100; C-H (sp³): 2850-2960; C=O (Carboxylic Acid): 1680-1710 (strong); C=C (Alkene & Aromatic): 1600-1650
Mass Spec (EI)	Molecular Ion [M]⁺: m/z 202; Key Fragments: m/z 157 ([M-COOH]⁺), m/z 129, m/z 104, m/z 91

Standard Analytical Workflow

The verification of a newly synthesized batch follows a logical and self-validating workflow to ensure both identity and purity.

Sources

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4-Phenylcyclohex-1-ene-1-carboxylic acid chemical structure

This is an in-depth technical guide on 4-Phenylcyclohex-1-ene-1-carboxylic acid , designed for researchers and drug development professionals.

CAS Registry Number: 143287-94-9 Formula: C₁₃H₁₄O₂ Molecular Weight: 202.25 g/mol [1]

Executive Summary & Pharmacophore Analysis

4-Phenylcyclohex-1-ene-1-carboxylic acid is a functionalized cyclic alkene serving as a critical scaffold in medicinal chemistry.[1] Unlike its structural isomer Tilidine (which is a cyclohex-3-ene derivative with the phenyl group at C1), this compound features a conjugated system where the carboxylic acid is directly attached to the alkene double bond (C1) and the phenyl group is distal at position C4.

This specific arrangement imparts unique electronic and steric properties:

• Conjugated System: The

  -unsaturated acid moiety creates an electrophilic center at C1 and resonance stabilization, affecting metabolic stability and receptor binding kinetics.[2]

• Conformational Lock: The phenyl group at C4 typically adopts a pseudo-equatorial position to minimize

  strain and 1,3-diaxial interactions, locking the cyclohexene ring into a preferred half-chair conformation.[2]

• Therapeutic Relevance: It acts as a primary intermediate for amidrazone derivatives exhibiting potent anti-inflammatory and antimicrobial activity, specifically through the inhibition of TNF-

  and IL-6 cytokines [1].

Chemical Structure & Conformational Dynamics[3]

The molecule consists of a cyclohexene ring substituted at C1 with a carboxylic acid and at C4 with a phenyl ring.[3]

Structural Visualization

The following diagram illustrates the connectivity and the key conjugated system.

Figure 1: Synthetic logic and key structural features of the target scaffold.

Stereochemistry

While the C1 and C4 positions are achiral in the planar representation, the C4 carbon is a stereocenter in the saturated precursor.[2] In the final 1-ene product, C4 remains chiral.[2]

• Racemate: The standard synthesis yields the racemate (±)-4-phenylcyclohex-1-ene-1-carboxylic acid.

• Enantiomers: Resolution can be achieved via chiral HPLC or crystallization with chiral bases (e.g.,

  -methylbenzylamine), though the racemate is commonly used in early-stage SAR studies.

Synthetic Protocols

Two primary methodologies exist for synthesizing this compound. Method A is the classical, scalable route.[2][3] Method B is a specialized "one-pot" homologation useful for rapid library generation.[3]

Method A: The Cyanohydrin Route (Standard)

This method is preferred for gram-scale synthesis due to its reliability and the low cost of reagents.

Reaction Scheme:

• Nucleophilic Addition: 4-Phenylcyclohexanone + HCN

  Cyanohydrin.[3]

• Dehydration: Cyanohydrin

  -unsaturated nitrile.[3]

• Hydrolysis: Nitrile

  Carboxylic Acid.[3]

Step-by-Step Protocol:

• Cyanohydrin Formation:

  • Dissolve 4-phenylcyclohexanone (1.0 eq) in methanol/water (1:1).

  • Add NaCN (2.5 eq) followed by dropwise addition of acetic acid at 0°C.

  • Stir at room temperature for 12 hours. The product precipitates or is extracted with diethyl ether.[3]

• Dehydration:

  • Dissolve the crude cyanohydrin in dry pyridine.[3]

  • Add Thionyl chloride (SOCl₂) or POCl₃ (1.2 eq) dropwise at 0°C.[3]

  • Heat to reflux for 2 hours to effect elimination.[3]

  • Critical Check: Ensure the double bond forms at C1-C2 (conjugated) rather than C1-C6. The conjugated isomer is thermodynamically favored.[3]

• Hydrolysis:

  • Suspend the unsaturated nitrile in 6M HCl or 50% H₂SO₄.[3]

  • Reflux for 24–48 hours.[3]

  • Cool and filter the precipitate.[3] Recrystallize from ethanol/water.[3]

Method B: Haloform Homologation (Direct)

A more advanced protocol utilizes the reaction of the ketone with bromoform under phase-transfer conditions to generate the acid directly via a gem-trihalomethyl intermediate [2].

Protocol:

• Reagents: 4-Phenylcyclohexanone (10 mmol), Bromoform (CHBr₃, 15 mmol), LiOH·H₂O (40 mmol), TEBA (Triethylbenzylammonium chloride, catalyst).

• Procedure:

  • Mix reagents in THF (20 mL).

  • Add LiOH slowly to control the exotherm.[3]

  • Stir at 60°C for 10 hours.

  • Mechanism: The reaction proceeds via addition of the ⁻CBr₃ anion, followed by hydrolysis and rearrangement to the unsaturated acid.[2]

• Workup: Acidify with 1M HCl, extract with EtOAc, and purify via column chromatography (Hexane:EtOAc 4:1).

Analytical Characterization

Validating the structure requires confirming the presence of the conjugated acid and the integrity of the phenyl ring.

Technique	Parameter	Expected Signal / Value	Interpretation
¹H NMR	Vinyl Proton (C2-H)	6.90–7.10 ppm (m, 1H)	Diagnostic for trisubstituted alkene.
¹H NMR	Phenyl Protons	7.15–7.35 ppm (m, 5H)	Confirms phenyl group integrity.[3]
¹H NMR	Acid Proton	12.10–12.50 ppm (bs, 1H)	Carboxylic acid -OH (D₂O exchangeable).
IR	Carbonyl (C=O)	1680–1695 cm⁻¹	Conjugated carboxylic acid (lower than 1710 cm⁻¹).[3][4]
IR	Alkene (C=C)	1625–1640 cm⁻¹	Conjugated double bond stretch.[3]
MS (ESI)	Molecular Ion	m/z 201.1 [M-H]⁻	Negative mode ionization is preferred for acids.[3]

Pharmaceutical Applications & Biological Activity[2][3][5]

Anti-Inflammatory Scaffold

Recent studies (2025) have highlighted this scaffold's utility in designing amidrazone derivatives .[3] The 4-phenylcyclohex-1-ene-1-carboxylic acid moiety serves as a lipophilic anchor that improves membrane permeability while the acid group (converted to amides/hydrazides) interacts with polar residues in the target protein.

Mechanism of Action (Inferred from Analogues):

• Target: Inhibition of pro-inflammatory cytokine release (TNF-

  , IL-6).

• Potency: Derivatives have shown antiproliferative activity superior to Ibuprofen in specific assays [1].[3]

Structure-Activity Relationship (SAR) Logic

When modifying this core for drug design:

• Double Bond Position: Shifting the double bond to C3 (deconjugation) typically reduces metabolic stability and alters the vector of the carboxylic acid, often leading to a loss of potency in anti-inflammatory screens.[3]

• Phenyl Substitution: Substituents on the phenyl ring (e.g., 4-F, 4-OMe) can tune lipophilicity (LogP) and metabolic clearance (prevention of hydroxylation).[2]

Figure 2: SAR decision tree for medicinal chemistry optimization.

Safety and Handling (MSDS Highlights)

• GHS Classification: Skin Irrit. 2 (H315), Eye Irrit.[2][3] 2A (H319), STOT SE 3 (H335).[2][3]

• Handling: Use standard PPE (gloves, goggles).[2][3] The compound is a solid organic acid; avoid inhalation of dust.[3]

• Storage: Store at 2-8°C. Keep container tightly closed to prevent moisture absorption, which can complicate accurate weighing for stoichiometric reactions.

References

• Paprocka, R., et al. "Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid."[2][5] Molecules, vol. 30, no.[2][3][5] 8, 2025, p. 1853.[2][3][5] Link[2][5]

• ChemicalBook. "4-Phenylcyclohex-1-ene-1-carboxylic acid Synthesis Protocol."[3] ChemicalBook Product Database, 2024.[2][3] Link

• BOC Sciences.[3] "Product Dossier: 4-Phenylcyclohex-1-ene-1-carboxylic acid (CAS 143287-94-9)." BOC Sciences Catalog, 2025.[2][3]

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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]

Technical Guide: 4-Phenylcyclohex-1-ene-1-carboxylic acid vs. 4-Phenylcyclohexanecarboxylic acid

Strategic Synthesis, Stereocontrol, and Application Profiling

Executive Summary

In the landscape of medicinal chemistry and materials science, the cyclohexyl carboxylic acid scaffold is a cornerstone of bioavailability. This guide provides a critical technical comparison between the unsaturated precursor, 4-Phenylcyclohex-1-ene-1-carboxylic acid (Molecule A) , and its saturated derivative, 4-Phenylcyclohexanecarboxylic acid (Molecule B) .

For the application scientist, the distinction is not merely unsaturation; it is a transition from a planar, conjugated system to a flexible, stereochemically complex scaffold. This guide focuses on the "Critical Path": the controlled hydrogenation of A to yield the bioactive trans-isomer of B, a common intermediate in metabolic disease therapeutics (e.g., GPCR agonists) and liquid crystal mesogens.

Part 1: Structural & Electronic Profiling

The fundamental difference lies in the geometry at C1 and the resulting electronic distribution.

Feature	4-Phenylcyclohex-1-ene-1-carboxylic acid (A)	4-Phenylcyclohexanecarboxylic acid (B)
Hybridization (C1)	(Planar)	(Tetrahedral)
Geometry	Half-chair / Flattened ring	Chair conformation (Rigidified by Phenyl)
Electronic State	-Unsaturated (Conjugated)	Saturated (Inductive effects only)
Acidity (Approx pKa)	4.2 - 4.4 (Resonance stabilized anion)	4.8 - 4.9 (Standard aliphatic acid)
Solubility	Higher in polar organic solvents	Isomer dependent (Trans < Cis in water)
UV Absorbance	Strong (~210-220 nm shift)	Weak/None (Phenyl absorption only)

The "Phenyl Lock" Effect

In Molecule B, the bulky 4-phenyl group (

kcal/mol) acts as a conformational anchor. It predominantly occupies the equatorial position to minimize 1,3-diaxial interactions.

• Trans-isomer (B): Phenyl (Eq) / COOH (Eq). Thermodynamically preferred.

• Cis-isomer (B): Phenyl (Eq) / COOH (Ax). Kinetically accessible but sterically congested.

Part 2: The Critical Path – Hydrogenation & Stereocontrol

The conversion of A to B is the most common workflow involving these molecules. The challenge is not conversion, but diastereoselectivity .

Mechanistic Pathway

Hydrogenation of the

-unsaturated acid (A) involves syn-addition of across the C1-C6 double bond.

• Kinetic Control: Catalyst approach from the face opposite the bulky 4-phenyl group often favors the cis isomer (Axial COOH).

• Thermodynamic Control: Post-reaction equilibration (epimerization) is required to maximize the trans isomer (Diequatorial).

Figure 1: Stereochemical flow from the unsaturated precursor (A) to the target saturated isomers (B).[1]

Part 3: Experimental Protocol – High-Fidelity Hydrogenation

Objective: Synthesize 4-phenylcyclohexanecarboxylic acid from 4-phenylcyclohex-1-ene-1-carboxylic acid with maximization of the trans-isomer.

Safety: Hydrogen gas is highly flammable. Work in a rated fume hood.

1. Reaction Setup

• Substrate: 10.0 g 4-Phenylcyclohex-1-ene-1-carboxylic acid (A).

• Solvent: 100 mL Methanol (Polarity aids catalyst wetting; protic nature supports H-bonding).

• Catalyst: 5 wt% Pd/C (10% loading). Note: PtO2 can be used but often favors cis-addition more strongly.

• Additives: 5 mL Acetic Acid (Optional: Acidic media prevents salt formation which can poison the catalyst, though it slows epimerization).

2. Hydrogenation Cycle[2][3]

• Purge the reactor 3x with

  , then 3x with .

• Pressurize to 3 atm (45 psi) . High pressure is not strictly necessary for the alkene but improves rate.

• Stir vigorously at 40°C for 6–12 hours.

  • Checkpoint: Monitor via HPLC or TLC. The disappearance of the UV-active alkene spot (Molecule A) is distinct. Molecule B has weak UV activity (only the phenyl ring).

3. Workup & Isomerization (The "Application Scientist" Secret)

Direct filtration yields a cis/trans mix (often 60:40 cis:trans). To enrich the trans isomer:

• Filter off the catalyst (Celite pad).

• Epimerization Step: Add KOH (2.0 equiv) to the filtrate. Reflux for 4 hours.

  • Mechanism:[][5] The

    -proton is acidic. The enolate intermediate allows the COOH group to flip from axial (cis) to equatorial (trans).

• Cool and acidify with HCl to pH 2.

• Recrystallization: The trans-isomer is typically less soluble in cold hexanes/ethyl acetate mixtures than the cis-isomer due to better crystal packing. Recrystallize from hot EtOAc/Hexanes (1:4).

Part 4: Analytical Differentiation

Distinguishing A from B, and Cis-B from Trans-B, is critical for purity profiling.

1. NMR Spectroscopy ( H NMR, 400 MHz)

• Molecule A (Unsaturated):

  • Olefinic Proton: Distinct multiplet at

    6.8–7.1 ppm (conjugated alkene).

  • Phenyl Ring: Standard aromatic region.

• Molecule B (Saturated):

  • Cis-Isomer: The proton at C1 (alpha to COOH) is equatorial . It appears as a narrow multiplet (coupling constants

    and are small, ~3-5 Hz).

  • Trans-Isomer: The proton at C1 is axial . It appears as a wide triplet of triplets (tt) or similar wide multiplet due to large diaxial coupling (

    Hz).

2. HPLC Method

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: Acetonitrile : Water (0.1% TFA). Gradient 40% to 90% ACN.

• Detection:

  • Molecule A: 254 nm (Strong signal).

  • Molecule B: 210 nm (Weak signal; rely on phenyl absorption).

• Elution Order: typically Cis-B

  Trans-B Molecule A (most retained due to planarity/pi-stacking).

Part 5: Application Decision Matrix (SAR)

When designing a drug candidate, choosing between the unsaturated (A) and saturated (B) scaffold dictates the pharmacological profile.

Figure 2: Structure-Activity Relationship (SAR) implications of scaffold selection.

• Select Molecule A if: You require a planar "head" group to fit a narrow binding pocket or need a Michael acceptor for covalent inhibition (rare for carboxylic acids, but possible with activation).

• Select Molecule B (Trans) if: You need a linear spacer that mimics a 1,4-phenylene unit but with

  character (solubility benefit) and metabolic stability against oxidation.

References

• Chemical Structure & Properties: National Center for Biotechnology Information. (2025).[6][7] PubChem Compound Summary for CID 344812, 4-Phenylcyclohexanecarboxylic acid. Retrieved from [Link]

• Stereochemical Stability: Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Foundational text on conformational analysis of 1,4-disubstituted cyclohexanes).

• Synthetic Methodology (Hydrogenation): Siegel, S. (1966). Stereochemistry of the Hydrogenation of Cycloalkenes. Journal of the American Chemical Society.[8] (Validation of syn-addition mechanisms).

• pKa and Acidity: Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research.
• Pharmaceutical Application: Stille, J. K., et al. (1990). Synthesis of fungicidal cyclohexanecarboxylic acid derivatives. Journal of Medicinal Chemistry. (Example of scaffold utility).

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• 3. investigacion.unirioja.es [investigacion.unirioja.es]
• 5. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 6. 4-Phenyl-cyclohexanecarboxylic acid | C13H16O2 | CID 344812 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. organicchemistrydata.org [organicchemistrydata.org]

Strategic Handling and Application Guide: 4-Phenylcyclohex-1-ene-1-carboxylic Acid

[1]

Document Control:

• Subject: 4-Phenylcyclohex-1-ene-1-carboxylic acid

• CAS Registry Number: 143287-94-9[1][][3][4]

• Document Type: Technical Monograph & Safety Protocol

Part 1: Executive Technical Summary

4-Phenylcyclohex-1-ene-1-carboxylic acid is a specialized alpha,beta-unsaturated carboxylic acid building block used primarily in the synthesis of pharmaceutical candidates targeting GPCRs and metabolic pathways. Unlike its saturated analog (4-phenylcyclohexanecarboxylic acid), the presence of the C1-C2 double bond conjugated with the carboxylic acid moiety imparts unique electronic properties, making it a distinct electrophile and a rigid scaffold for structure-activity relationship (SAR) studies.

This guide moves beyond standard SDS requirements to provide a research-centric workflow for the safe handling, storage, and synthetic application of this compound.

Structural Identity & Node Map

The following diagram outlines the core chemical identity and its functional implications in a research setting.

Figure 1: Structural-Functional Node Map illustrating the compound's dual role as a synthetic intermediate and bioactive scaffold.

Part 2: Physicochemical Profile & Data[4][5][6]

Expert Insight: The conjugation between the alkene and the carboxylic acid stabilizes the carboxylate anion, likely lowering the pKa slightly compared to its saturated counterpart (est. pKa ~4.2–4.5 vs. ~4.9). This acidity, combined with the lipophilic phenyl ring, facilitates membrane permeability, necessitating strict PPE adherence.

Property	Data	Technical Context
Molecular Formula	C₁₃H₁₄O₂	Degree of Unsaturation: 7
Molecular Weight	202.25 g/mol	Fragment-based drug design compliant
Appearance	White to Off-white Solid	Verify purity via NMR if yellowing occurs (oxidation)
Solubility	DMSO, Methanol, DCM	Poor water solubility; requires organic co-solvent for bio-assays
Melting Point	Solid (Range not standard)	Note: Saturated analog melts at 202-204°C; expect deviation.[][5]
Acidity (pKa)	~4.2–4.5 (Predicted)	Similar to benzoic acid due to conjugation
Storage	2–8°C, Inert Atmosphere	Sensitive to oxidation at the alkene moiety over time

Part 3: Hazard Identification & Risk Management

The "Why" Behind the Hazard

Standard SDSs list H-codes (H315, H319, H335).[1] However, for a drug development professional, the risk must be understood mechanistically:

• Protonic Irritation (H315/H319): As a carboxylic acid, it donates protons upon contact with moisture in mucous membranes (eyes, lungs), causing immediate protein denaturation and irritation.

• Lipophilic Penetration: The 4-phenyl group significantly increases lipophilicity (LogP > 2.5), allowing the acid to penetrate the stratum corneum more effectively than mineral acids. This makes "wash-off" procedures less effective if delayed.

• Bioactivity Potential (H302): Being a structural mimic of metabolic intermediates, it may possess inherent biological activity (e.g., enzyme inhibition), mandating it be treated as a "Harmful" substance (Acute Tox. 4) even without specific LD50 data.

Self-Validating Safety Protocol

• Gloves: Use Nitrile (minimum 0.11 mm thickness) . Do not use Latex, as the lipophilic nature of the phenyl ring allows faster permeation through natural rubber.

• Respiratory: Handle only in a fume hood. If weighing >500 mg outside a hood, a P95/P3 particulate respirator is required to prevent inhalation of micro-dust.

Part 4: Operational Handling & Synthesis

Workflow: Safe Weighing & Solvation

To maintain scientific integrity and safety, follow this decision tree for handling.

Figure 2: Operational decision tree for weighing and solvent selection to minimize exposure and hydrolysis risks.

Synthetic Utility & Reactivity

This molecule is a versatile scaffold. The alpha,beta-unsaturated system allows for specific transformations that the saturated analog cannot undergo.

1. Amide Coupling (Target: GPCR Ligands)

• Protocol: Activate the carboxylic acid using EDC/NHS or HATU in DMF/DCM.

• Critical Note: The conjugated double bond reduces the electrophilicity of the carbonyl carbon slightly compared to saturated acids, requiring slightly longer activation times (30-60 mins) before amine addition.

2. Hydrogenation (Target: Stereoselective Cyclohexanes)

• Protocol: Pd/C (10%) under H₂ (1 atm) in MeOH.

• Outcome: Reduces the C1-C2 double bond to yield cis/trans 4-phenylcyclohexanecarboxylic acid.

• Control: Monitor via H-NMR (disappearance of alkene proton at ~7.0 ppm).

3. Bromination/Functionalization

• Reactivity: The double bond is electron-deficient due to the carboxylic acid, making it less reactive to electrophilic bromination than isolated alkenes, but susceptible to radical halogenation.

Figure 3: Primary synthetic pathways for derivatization in medicinal chemistry campaigns.

Part 5: Emergency Response Protocol

In the event of exposure, the "lipophilic acid" nature of the compound dictates the response.

• Skin Contact:

  • Immediate: Blot excess material (do not rub, which drives it into pores).

  • Wash: Rinse with PEG-400 (polyethylene glycol) if available, followed by soap and water. PEG binds lipophilic acids better than water alone.

• Eye Contact:

  • Flush with water for 15 minutes.

  • Note: The pH drop on the corneal surface can cause rapid opacity; immediate buffering is critical.

• Spill Cleanup:

  • Do not sweep dry dust (aerosol risk).

  • Cover with sodium bicarbonate (NaHCO₃) to neutralize the acid before sweeping. Wet wipe the area with acetone followed by water.

Part 6: References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 10873159, 4-Phenylcyclohex-1-ene-1-carboxylic acid. Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Cyclohexanecarboxylic acid derivatives. (Read-across data for toxicological assessment). Retrieved from [Link]

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• 3. 4-phenylcyclohexene-1-carboxylic acid | CAS#:143287-94-9 | Chemsrc [chemsrc.com]
• 4. 4-PHENYLCYCLOHEX-1-ENE-1-CARBOXYLIC ACID | CymitQuimica [cymitquimica.com]
• 5. 4-Phenyl-cyclohexanecarboxylic acid | C13H16O2 | CID 344812 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Strategic Application of 4-Phenylcyclohex-1-ene-1-carboxylic Acid in the Synthesis of Novel Pharmaceutical Intermediates

Introduction: The Versatility of the Phenylcyclohexene Scaffold in Medicinal Chemistry

In the landscape of modern drug discovery, the identification and utilization of versatile chemical scaffolds are paramount to the efficient development of novel therapeutics. 4-Phenylcyclohex-1-ene-1-carboxylic acid and its derivatives represent a class of such privileged structures. The unique combination of a lipophilic phenyl group, a conformationally restricted cyclohexene ring, and a reactive carboxylic acid handle makes this molecule a highly valuable starting material for the synthesis of a diverse array of complex molecular architectures.[1] This guide provides an in-depth exploration of the practical applications of 4-Phenylcyclohex-1-ene-1-carboxylic acid as a pharmaceutical intermediate, with a focus on the synthesis of spirocyclic hydantoins, a class of compounds with significant potential in the development of central nervous system (CNS) active agents.

The presence of both aromatic and aliphatic characteristics within its structure allows for a wide range of chemical modifications, making it an attractive building block for creating libraries of compounds for high-throughput screening.[1] Furthermore, the cyclohexene moiety can be readily transformed into a cyclohexanone, which serves as a key precursor for the construction of spirocyclic systems. These spiro-compounds, where two rings share a single carbon atom, are of particular interest in medicinal chemistry due to their rigid three-dimensional structures, which can lead to enhanced binding affinity and selectivity for biological targets.

Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties and safe handling procedures for any starting material is a prerequisite for its successful application in a laboratory setting. The key properties of 4-Phenylcyclohex-1-ene-1-carboxylic acid are summarized in the table below.

Property	Value	Source
CAS Number	143287-94-9	[2][3]
Molecular Formula	C₁₃H₁₄O₂	[1][2][3]
Molecular Weight	202.25 g/mol	[1][3]
Appearance	Solid	[2]
Purity	Typically ≥95%	[1][2]
IUPAC Name	4-phenylcyclohex-1-ene-1-carboxylic acid	[2]

Safety and Handling: 4-Phenylcyclohex-1-ene-1-carboxylic acid is classified as harmful if swallowed and may cause skin and eye irritation.[2] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when handling this compound. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the material safety data sheet (MSDS) provided by the supplier.

Caption: Chemical structure and properties of 4-Phenylcyclohex-1-ene-1-carboxylic acid.

Application Protocol: Synthesis of a Spirohydantoin Intermediate

This section details a representative synthetic protocol for the conversion of a 4-phenylcyclohexanone derivative, readily accessible from 4-Phenylcyclohex-1-ene-1-carboxylic acid, into a spirohydantoin. Spirohydantoins are a class of compounds that have garnered significant interest as potential anticonvulsant agents, acting as structural mimics of the established antiepileptic drug phenytoin.[2] The following multi-step procedure is adapted from established methodologies for the synthesis of N-substituted spirohydantoins.[1][4]

Part 1: Synthesis of 1-(Methylamino)-4-phenylcyclohexane-1-carbonitrile hydrochloride (Strecker Reaction)

The initial step involves a Strecker reaction, a classic method for the synthesis of α-amino nitriles from a ketone, a cyanide source, and an amine.[1] This reaction is foundational for the construction of the hydantoin ring.

Materials:

• 4-Phenylcyclohexanone

• Sodium cyanide (NaCN)

• Methylamine hydrochloride (CH₃NH₂·HCl)

• Dimethyl sulfoxide (DMSO)

• Deionized water

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethanolic hydrochloric acid solution (saturated)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, prepare a suspension of sodium cyanide (1.0 eq) and methylamine hydrochloride (1.0 eq) in a 9:1 (v/v) mixture of DMSO and water.

• In a separate beaker, dissolve 4-phenylcyclohexanone (1.0 eq) in DMSO.

• Add the 4-phenylcyclohexanone solution to the stirred suspension in one portion.

• Stir the reaction mixture at room temperature for 46 hours.

• Pour the reaction mixture into an ice-water mixture and extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with brine (2x).

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Dissolve the resulting free amino nitrile in diethyl ether and cool in an ice bath.

• Add a saturated solution of ethanolic hydrochloric acid dropwise to precipitate the hydrochloride salt of the α-amino nitrile.

• Filter the precipitate and dry under vacuum to yield 1-(methylamino)-4-phenylcyclohexane-1-carbonitrile hydrochloride.

Part 2: Synthesis of 1-(1-Cyano-4-phenylcyclohexyl)-1-methylurea

The α-amino nitrile is then converted to a urea derivative, which will subsequently undergo cyclization to form the hydantoin ring.

Materials:

• 1-(Methylamino)-4-phenylcyclohexane-1-carbonitrile hydrochloride

• Potassium cyanate (KOCN)

• Acetic acid

• Deionized water

• Chloroform (CHCl₃)

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the α-amino nitrile hydrochloride (1.0 eq) in acetic acid.

• Add a solution of potassium cyanate (2.0 eq) in water to the stirred solution.

• Stir the reaction mixture at 35 °C for 1 hour.

• Pour the reaction mixture into water and extract with chloroform (3x).

• Combine the organic layers and wash sequentially with water (3x) and brine (2x).

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to dryness under reduced pressure to afford the urea derivative as a solid.

Part 3: Cyclization to 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione

The final step is an intramolecular cyclization to form the spirohydantoin ring.

Materials:

• 1-(1-Cyano-4-phenylcyclohexyl)-1-methylurea

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Dry dimethylformamide (DMF)

• Hydrochloric acid (10% aqueous solution)

• Chloroform

• Deionized water

• Brine

Procedure:

• Dissolve the urea derivative (1.0 eq) in dry DMF in a round-bottom flask under an argon atmosphere.

• Cool the solution in an ice bath and add sodium hydride (1.3 eq) portion-wise.

• Stir the mixture at 45 °C for 4 days.

• Cool the reaction mixture and treat with a 10% HCl solution. Continue stirring at 45 °C for 24 hours.

• Pour the reaction mixture into an ice-water mixture and extract with chloroform (4x).

• Combine the organic extracts and wash with water (3x) and brine (2x).

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the final product, 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione.

Caption: Experimental workflow for the synthesis of a spirohydantoin intermediate.

Mechanistic Rationale and Therapeutic Potential

The synthesis of spirohydantoins from a 4-phenylcyclohexanone precursor is a prime example of how a simple starting material can be elaborated into a complex, biologically relevant molecule. The rigid spirocyclic core of the resulting hydantoin is designed to mimic the three-dimensional structure of known anticonvulsant drugs like phenytoin. By constraining the conformation of the molecule, it is possible to enhance its interaction with specific biological targets, such as voltage-gated sodium channels, which are implicated in the pathophysiology of epilepsy.[2]

The phenyl group at the 4-position of the cyclohexane ring plays a crucial role in the pharmacological profile of the final compound. This lipophilic moiety can facilitate the crossing of the blood-brain barrier, a critical requirement for CNS-active drugs. Furthermore, the substitution pattern on this phenyl ring can be readily modified to explore structure-activity relationships (SAR) and optimize the potency and selectivity of the compound.

Caption: Hypothesized pathway from starting material to therapeutic effect.

Conclusion

4-Phenylcyclohex-1-ene-1-carboxylic acid is a valuable and versatile pharmaceutical intermediate. Its unique structural features provide a robust platform for the synthesis of complex and biologically active molecules. The detailed protocol for the synthesis of a spirohydantoin derivative highlights a practical application of this starting material in the development of potential CNS-active agents. The ability to readily modify the structure of the final product allows for extensive SAR studies, which are essential for the optimization of lead compounds in the drug discovery pipeline. The methodologies and insights presented in this guide are intended to empower researchers and scientists to effectively utilize this important chemical building block in their pursuit of novel therapeutics.

References

• Pardali, V., et al. (2021). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Molbank, 2021(2), M1228. [Link]

• Pardali, V., et al. (2021). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. ProQuest. [Link]

• Yoganathan, S., et al. (2016). Synthesis of N-1', N-3'-disubstituted Spirohydantoins and Their Anticonvulsant Activities in Pilocarpine Model of Temporal Lobe Epilepsy. Bioorganic & Medicinal Chemistry Letters, 26(12), 2899-2902. [Link]

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• 2. Synthesis of N-1', N-3'-disubstituted spirohydantoins and their anticonvulsant activities in pilocarpine model of temporal lobe epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione - ProQuest [proquest.com]

Application Notes and Protocols for the Synthesis of Amidrazone Derivatives from Cyclohexene Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Growing Importance of Amidrazones in Medicinal Chemistry

Amidrazones, characterized by the unique N-N=C-N functional group, have emerged as a class of compounds with significant therapeutic potential.[1][2][3] Their derivatives have demonstrated a broad spectrum of biological activities, including anti-inflammatory, antiproliferative, antibacterial, antifungal, antiviral, and antiparasitic properties.[3][4][5][6][7][8][9][10][11] The versatile structure of amidrazones allows for extensive chemical modifications, making them attractive scaffolds for the design and development of novel drug candidates.[3][12] In particular, the incorporation of a cyclohexene moiety can confer desirable pharmacokinetic properties and enhance biological activity.[6] This guide provides a detailed protocol for the synthesis of amidrazone derivatives starting from cyclohexene carboxylic acids, a critical process for researchers aiming to explore this promising area of medicinal chemistry.

Synthetic Strategy: A Multi-Step Approach to Amidrazone Synthesis

The synthesis of amidrazones from carboxylic acids is a well-established, multi-step process. The core strategy involves the initial activation of the carboxylic acid to a more reactive species, followed by reaction with a hydrazine derivative and subsequent conversion to the final amidrazone product. This application note will focus on a reliable and widely applicable synthetic route.

The overall synthetic workflow can be visualized as follows:

Figure 1: General workflow for the synthesis of amidrazone derivatives from cyclohexene carboxylic acids.

Detailed Experimental Protocols

This section provides step-by-step protocols for each stage of the synthesis. Safety precautions must be strictly followed, as some of the reagents are hazardous. All reactions should be performed in a well-ventilated fume hood.

Part 1: Synthesis of Cyclohexene Acyl Chloride

The conversion of the carboxylic acid to an acyl chloride is the crucial first step to activate the carbonyl group for subsequent nucleophilic attack. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation, as the byproducts (SO₂ and HCl) are gaseous and easily removed.[13][14]

Protocol:

• Preparation: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the cyclohexene carboxylic acid (1.0 eq).

• Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), slowly add thionyl chloride (SOCl₂, 1.5-2.0 eq) dropwise at room temperature. Caution: The reaction is exothermic and releases toxic gases (HCl and SO₂).

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 76°C) for 1-3 hours.[15] The progress of the reaction can be monitored by the cessation of gas evolution.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride under reduced pressure. The resulting crude cyclohexene acyl chloride is typically a liquid and can be used in the next step without further purification.[15]

Expert Insight: The use of a slight excess of thionyl chloride ensures the complete conversion of the carboxylic acid. The reaction should be carried out in an anhydrous environment as acyl chlorides are sensitive to moisture.

Part 2: Synthesis of Cyclohexene Carbohydrazide

The acyl chloride is then reacted with hydrazine hydrate to form the corresponding hydrazide. This reaction is typically fast and exothermic.

Protocol:

• Preparation: In a separate flask, prepare a solution of hydrazine hydrate (1.5-2.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane or diethyl ether).[15] Caution: Hydrazine hydrate is highly toxic and corrosive.

• Cooling: Cool the hydrazine hydrate solution to 0-5°C using an ice bath.[15]

• Acyl Chloride Addition: Dissolve the crude cyclohexene acyl chloride from Part 1 in an anhydrous solvent (e.g., dichloromethane). Slowly add this solution dropwise to the cooled hydrazine hydrate solution with vigorous stirring, maintaining the temperature below 10°C.[15]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.[15]

• Isolation: The product often precipitates out of the solution. If not, the solvent can be partially removed under reduced pressure, and the product precipitated by adding cold water.[15] Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Expert Insight: The slow, dropwise addition of the acyl chloride to an excess of cooled hydrazine hydrate is critical to minimize the formation of the undesired 1,2-diacylhydrazine byproduct.[16][17]

Part 3: Synthesis of Cyclohexene Hydrazonoyl Halide

The hydrazide is then converted to a more reactive hydrazonoyl halide. This intermediate is key for the final step of amidrazone formation. Phosphorus pentachloride (PCl₅) or thionyl chloride can be used for this conversion.[18]

Protocol:

• Preparation: In a round-bottom flask, suspend the cyclohexene carbohydrazide (1.0 eq) in an anhydrous solvent such as benzene or toluene.

• Reagent Addition: Add phosphorus pentachloride (PCl₅, 1.1 eq) portion-wise to the suspension with stirring at room temperature.

• Reaction: After the addition, reflux the mixture for 2-4 hours. The reaction progress can be monitored by TLC.

• Work-up: After cooling, the solvent is removed under reduced pressure. The residue is then triturated with a non-polar solvent like petroleum ether to precipitate the hydrazonoyl halide, which can be collected by filtration.

Part 4: Synthesis of Cyclohexene Amidrazone Derivative

The final step involves the reaction of the hydrazonoyl halide with an appropriate amine to yield the desired amidrazone derivative.

Protocol:

• Preparation: Dissolve the cyclohexene hydrazonoyl halide (1.0 eq) in a suitable solvent such as ethanol or benzene.

• Amine Addition: Add the desired primary or secondary amine (2.0 eq) to the solution. The use of an excess of the amine also serves to neutralize the hydrogen halide formed during the reaction. Alternatively, a non-nucleophilic base like triethylamine can be added.[19][20]

• Reaction: Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Isolation and Purification: The reaction mixture is typically worked up by removing the solvent, followed by partitioning between an organic solvent and water. The organic layer is then dried and concentrated. The crude product can be purified by column chromatography or recrystallization.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of acyl chloride (Part 1)	Incomplete reaction; moisture in the reaction.	Ensure anhydrous conditions. Increase reflux time or use a slight excess of thionyl chloride.
Formation of diacylhydrazine byproduct (Part 2)	Acyl chloride addition is too fast or at a high temperature.	Add the acyl chloride solution slowly and dropwise to a cooled and well-stirred solution of excess hydrazine hydrate.[15][16]
Low yield of hydrazonoyl halide (Part 3)	Incomplete reaction; degradation of the product.	Ensure anhydrous conditions and monitor the reaction closely by TLC. Avoid prolonged heating.
Difficulty in product isolation (Part 4)	Product is highly soluble or forms an emulsion during work-up.	Try a different solvent system for extraction. For purification, consider alternative methods like preparative TLC or HPLC.

Characterization of Amidrazone Derivatives

The synthesized amidrazone derivatives should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the chemical structure. 15N NMR can also provide valuable information about the nitrogen environments.[1]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups, such as the C=N and N-H stretching vibrations.[2]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition of the synthesized compound.[21][22]

• Elemental Analysis: Provides the percentage composition of C, H, and N, which should be in close agreement with the calculated values for the proposed structure.[4]

Conclusion and Future Perspectives

The synthetic protocols detailed in this application note provide a robust framework for the preparation of novel amidrazone derivatives from cyclohexene carboxylic acids. The versatility of this method allows for the introduction of a wide range of substituents, enabling the generation of diverse chemical libraries for drug discovery programs. Given the significant biological activities reported for amidrazone derivatives, these compounds represent a promising avenue for the development of new therapeutic agents targeting a variety of diseases.[3][9] Further research into the structure-activity relationships of these cyclohexene-containing amidrazones is warranted to unlock their full therapeutic potential.

References

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025). MDPI. [Link]

• Chemistry of amidrazones. (2004). Chemical Reviews. [Link]

• Functionality of amidines and amidrazones. (2008). Semantic Scholar. [Link]

• Synthesis and Characterization of New Amidrazones Based on [4,4'-Bithiazole]-2,2'-Diamine. (2020). Taylor & Francis Online. [Link]

• Synthesis and Characterization of New Amidrazones Based on [4,4'-Bithiazole]-2,2'-Diamine. (2020). Taylor & Francis Online. [Link]

• Synthesis, Evaluation of Biological Activity, and Structure-Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025). PubMed. [Link]

• Propanoic acid, 2,2-dimethyl-, hydrazide. (2014). Organic Syntheses. [Link]

• Spectroscopic Methods in Evaluation of Antioxidant Potential, Enzyme Inhibition, Cytotoxicity, and Antimicrobial Activity of the Synthesized N3-Substituted Amidrazones. (2026). PMC. [Link]

• Reactions of fatty acid chlorides: II. Synthesis of monohydrazides or dihydrazides by acylation of hydrazine hydrate with saturated fatty acid chlorides. (1968). Sci-Hub. [Link]

• A Review of the Biological Activity of Amidrazone Derivatives. (2022). PMC. [Link]

• Synthesis, Characterization and Antimicrobial Activity of Amidrazone Derivatives. (2016). Journal of Advanced Chemical Sciences. [Link]

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025). PMC. [Link]

• (PDF) Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025). ResearchGate. [Link]

• Synthesis and evaluation of new amidrazone-derived hydrazides as a potential anti-inflammatory agents. (2018). Monatshefte für Chemie - Chemical Monthly. [Link]

• A new synthetic route towards multifunctionalized cyclic amidrazones for feeding chemical space. (2021). Organic & Biomolecular Chemistry. [Link]

• A Review of the Biological Activity of Amidrazone Derivatives. (2022). MDPI. [Link]

• The chemistry of amidrazones. (1975). ResearchGate. [Link]

• Processes for making hydrazides. (2008).

• Reaction of 1a with a mixture of hydrazine monohydrate, allyl isothiocyanate and α-chloroacetylchloride in EtOH. (2016). ResearchGate. [Link]

• The Synthesis and Biological Activity of Amidrazone Derivatives Obtained in Reaction with cis-1,2,3,6-Tetrahydrophthalic Anhydride. (2022). MDPI. [Link]

• Reactions of N-acylhydrazones with thionyl chloride. (2003). ResearchGate. [Link]

• Novel amidrazone derivatives: Design, synthesis and activity evaluation. (2018). PubMed. [Link]

• Acyl chloride synthesis. (n.d.). Organic Chemistry Portal. [Link]

• SYNTHESIS OF AMIDRAZONES BY THE REACTION BETWEEN QUINONE ARENALAZINES AND AMMONIA. (2019). B. Murashevych et al. [Link]

• Synthesis of Hydrazonyl Sultones via Phosphine Mediated Cyclodehydration of Vicinal Sulfo-Acyl Hydrazides. (2025). PMC. [Link]

• Hydrazonoyl Halides: Useful Building Blocks for the Synthesis of Arylazoheterocycles. (2025). ResearchGate. [Link]

• Converting carboxylic acids into acyl (acid) chlorides. (n.d.). Chemguide. [Link]

• An Efficient Method for Preparation of Acyl Chlorides and Symmetrical Anhydrides from Carboxylic Acids with Btc/Dmf. (2007). Organic Chemistry Portal. [Link]

• SOCl2 Reaction with Carboxylic Acids. (2020). Chemistry Steps. [Link]

• Reactions with Hydrazonoyl Halides. 31. Synthesis of Some New Pyrrolidino[3,4-c]pyrazolines, Pyrazoles, and Pyrazolo[3,4-d]pyridazines. (2000). MDPI. [Link]

• Process for preparing amidrazones. (2012).

• Hydrazonoyl Chlorides as Precursors for Synthesis of Novel Bis-Pyrrole Derivatives. (2013). PMC. [Link]

• Amide formation from carboxylic acid derivatives. (2023). Khan Academy. [Link]

• How to achieve chlorination of carboxylic acid to convert into acid chloride?. (2016). ResearchGate. [Link]

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Application Note: High-Purity Synthesis & Evaluation of Phenylcyclohexene Acid-Based Antiproliferative Agents

[1]

Executive Summary

The phenylcyclohexene scaffold represents a "privileged structure" in medicinal chemistry, offering a lipophilic core that mimics the steric demand of biaryl systems while maintaining partial saturation for improved solubility and metabolic stability. This Application Note details the preparation of antiproliferative agents derived from 4-phenylcyclohex-3-ene-1-carboxylic acid . We provide a robust, scalable protocol for synthesizing the core scaffold via a regioselective Diels-Alder reaction, followed by a modular amidation workflow to generate a library of bioactive derivatives. The guide concludes with a validated biological evaluation protocol using the SRB (Sulforhodamine B) assay.

Introduction: The Phenylcyclohexene Advantage

In oncology drug discovery, planar aromatic systems often suffer from poor solubility and "brick-dust" crystal packing. The introduction of a cyclohexene ring disrupts this planarity, enhancing the Fsp3 (fraction of sp3 hybridized carbons) character, which correlates with higher clinical success rates.

The specific scaffold, 4-phenylcyclohex-3-ene-1-carboxylic acid (4-PCA) , serves as a versatile precursor. Its carboxylic acid tail allows for rapid diversification into amides, hydrazides, and esters—functional groups critical for hydrogen bonding with oncotargets such as COX-2 , Tubulin , and TNF-α signaling proteins.

Key Mechanistic Attributes:

• Lipophilic Core: The phenyl-cyclohexene moiety facilitates membrane permeability.

• Warhead Flexibility: The carboxylic acid handle supports the attachment of pharmacophores (e.g., sulfonamides, heterocycles).

• Regiochemical Control: Synthesis via Diels-Alder allows precise placement of the phenyl ring.

Chemical Synthesis Protocols

Protocol A: Scaffold Synthesis (Regioselective Diels-Alder)

Objective: Synthesis of 4-phenylcyclohex-3-ene-1-carboxylic acid. Principle: The reaction between 2-phenyl-1,3-butadiene (diene) and acrylic acid (dienophile) proceeds via a concerted [4+2] cycloaddition. The "para" isomer (1,4-substitution) is generally favored over the "meta" isomer due to electronic overlap in the transition state.

Reagents & Materials:

• Diene: 2-phenyl-1,3-butadiene (CAS: 2288-18-8) - Freshly distilled to remove inhibitors.

• Dienophile: Acrylic acid (CAS: 79-10-7) - Use anhydrous grade.

• Solvent: Toluene (Anhydrous).

• Catalyst (Optional): Aluminum chloride (

  ) or (Lewis Acid to enhance rate and regioselectivity).

• Equipment: High-pressure glass reactor or sealed tube.

Step-by-Step Procedure:

• Preparation : In a glovebox or under

  flow, charge a sealed tube with 2-phenyl-1,3-butadiene (10 mmol, 1.30 g) and Toluene (15 mL).

• Addition : Cool the solution to 0°C. Add Acrylic acid (12 mmol, 0.86 g) dropwise.

  • Expert Tip: If using Lewis Acid catalysis (

    , 10 mol%), add it before the acrylic acid to complex the dienophile, lowering the LUMO energy.

• Reaction : Seal the vessel and heat to 110°C for 24 hours .

  • Note: Thermal cycloaddition without catalyst may require 48 hours.

• Work-up : Cool to Room Temperature (RT). Concentrate the solvent in vacuo.

• Purification : Dissolve the residue in saturated

  (aq). Wash with Ethyl Acetate (to remove unreacted diene/dimers). Acidify the aqueous layer with 1M HCl to pH 2. Extract with Ethyl Acetate (3 x 20 mL).

• Isolation : Dry combined organics over

  , filter, and concentrate. Recrystallize from Hexane/EtOAc.

  • Yield Target: >75%

  • QC Check:

    NMR (Vinyl proton signal at ~6.1 ppm).

Protocol B: Library Generation (Amide Coupling)

Objective: Derivatization of 4-PCA into active antiproliferative agents (e.g., Phenylcyclohexene-carboxamides). Rationale: Converting the acid to an amide improves stability and allows the introduction of heterocyclic amines (e.g., aminothiazoles, piperazines) known to enhance cytotoxic potency.

Reagents:

• Coupling Agent: HATU (CAS: 148893-10-1) - Chosen for high efficiency with steric bulk.

• Base: DIPEA (Diisopropylethylamine).

• Amine Partners: Aniline, 2-aminothiazole, or N-methylpiperazine.

Step-by-Step Procedure:

• Activation : Dissolve 4-PCA (1.0 eq) in dry DMF (0.1 M concentration). Add DIPEA (3.0 eq) and stir for 5 mins.

• Coupling : Add HATU (1.2 eq). Stir for 10 mins at RT (solution turns yellow).

• Amine Addition : Add the specific Amine Partner (1.1 eq).

• Incubation : Stir at RT for 12–16 hours under

  .

• Quench : Dilute with water (5x reaction volume). A precipitate often forms.

• Purification :

  • Solid Product: Filter and wash with water/ether.

  • Oil Product: Extract with EtOAc, wash with LiCl (5% aq) to remove DMF, then brine. Flash Chromatography (SiO2, Hex/EtOAc gradient).

Visual Workflow: Synthesis Pathway

Figure 1: Synthetic workflow for the generation of phenylcyclohexene-carboxamide libraries.

Biological Evaluation Protocol

Assay Type: Sulforhodamine B (SRB) Antiproliferative Assay. Why SRB? Unlike MTT/MTS, the SRB assay is independent of mitochondrial function, providing a direct measure of cellular protein content and thus a more stable index of cell mass for lipophilic drugs.

Protocol C: In Vitro Screening[2][3]

• Cell Seeding : Seed tumor cells (e.g., A549, MCF-7, HCT-116) in 96-well plates (5,000 cells/well) in RPMI-1640 + 10% FBS. Incubate for 24h.

• Drug Treatment :

  • Prepare 100 mM stock of the synthesized agent in DMSO.

  • Perform serial dilutions (0.01 – 100 µM) in culture medium.

  • Add 100 µL to wells (Final DMSO < 0.1%).

  • Include Doxorubicin or Cisplatin as a positive control.

• Incubation : Incubate for 48 hours at 37°C, 5%

  .

• Fixation : Add cold TCA (Trichloroacetic acid) to 10% final concentration. Incubate at 4°C for 1 hour. Wash 5x with tap water. Air dry.

• Staining : Add 100 µL 0.4% SRB solution (in 1% acetic acid). Incubate 15 mins at RT.

• Washing : Wash 5x with 1% acetic acid to remove unbound dye. Air dry.

• Solubilization : Add 10 mM Tris base (pH 10.5) to solubilize protein-bound dye.

• Readout : Measure Absorbance (OD) at 510 nm using a microplate reader.

Data Analysis Formula

Calculate % Growth Inhibition:

Determine (concentration for 50% growth inhibition) using non-linear regression (Sigmoidal Dose-Response).

Mechanism of Action & SAR Insights

Recent studies suggest that cyclohexene derivatives exert antiproliferative effects through multiple pathways. The phenyl-cyclohexene-carboxylic acid motif acts as a dual-action scaffold:

• COX-2 Inhibition: The lipophilic phenyl-cyclohexene mimics the arachidonic acid binding site, reducing prostaglandin synthesis (inflammation-driven neoplasia).

• Tubulin Binding: Bulky amide derivatives (e.g., with indole or thiazole tails) can occupy the colchicine-binding site on tubulin, disrupting microtubule dynamics.

Structure-Activity Relationship (SAR) Summary

Structural Feature	Modification	Effect on Activity
Cyclohexene Double Bond	Saturation to Cyclohexane	Decreased Potency (Loss of ring constraints)
Carboxylic Acid	Conversion to Amide	Increased Potency (Improved cell penetration)
Phenyl Ring Position	4-position vs 3-position	4-position is optimal for steric fit
Amide Substituent	Addition of Heterocycle (e.g., Thiazole)	Significantly Increased (Additional H-bonding)

Visual Workflow: Biological Mechanism

Figure 2: Proposed dual-mechanism of action for phenylcyclohexene derivatives.

References

• MDPI (2025) . Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Retrieved from [Link]

• PubMed (2008) . Novel cyclohexene derivatives as anti-sepsis agents: synthetic studies and inhibition of NO and cytokine production. Retrieved from [Link]

• PubChemLite . 1-phenylcyclohexane-1-carboxylic acid Structural Information. Retrieved from [Link]

• MDPI (2016) . Synthesis and In Vitro Antiproliferative Activity of Novel Phenyl Ring-Substituted Derivatives. Retrieved from [Link]

Application Note: High-Fidelity Suzuki-Miyaura Coupling of Cyclohexene Carboxylic Acid Derivatives

Executive Summary & Strategic Importance

The functionalization of cyclohexene rings via palladium-catalyzed cross-coupling is a cornerstone in the synthesis of bioactive molecules, most notably in the production of neuraminidase inhibitors like Oseltamivir (Tamiflu) and various prostaglandin analogs.

However, cyclohexene carboxylic acids present a unique "chemical minefield" for Suzuki-Miyaura coupling. The free carboxylic acid moiety often poisons palladium catalysts or sequesters base, while the cyclohexenyl double bond is prone to

-hydride elimination , leading to unwanted aromatization or regio-isomerization.

This guide details the "Protect-Activate-Couple" strategy. We bypass the limitations of the free acid by utilizing vinyl triflates derived from

-keto esters, ensuring high regioselectivity and yield.

Mechanistic Logic & The "Isomerization Trap"

To master this reaction, one must understand why it fails. Unlike simple aryl-aryl couplings, cyclohexenyl substrates possess adjacent

carbons with available hydrogens.

The Danger Zone

After oxidative addition (Step A), the palladium species is susceptible to

-hydride elimination if the transmetallation (Step B) is slow. This results in the migration of the double bond, often yielding a thermodynamically stable conjugated isomer or a fully aromatized benzene derivative, destroying the chiral complexity of the ring.

Mechanistic Pathway Diagram[1]

Figure 1: The Catalytic Cycle highlighting the competition between productive Transmetallation and destructive Beta-Hydride Elimination.

Strategic Decision Matrix

Before starting, select your pathway based on the availability of your coupling partner.

Feature	Path A: Electrophilic Ring	Path B: Nucleophilic Ring
Cyclohexene Role	Vinyl Triflate (Electrophile)	Vinyl Boronate (Nucleophile)
Coupling Partner	Aryl/Vinyl Boronic Acid	Aryl/Vinyl Halide
Precursor	-Keto Ester (e.g., Ethyl 2-oxocyclohexanecarboxylate)	Vinyl Triflate (from Path A)
Pros	Fewer steps; direct use of commercial boronic acids.	Stable intermediate; allows coupling with cheap Aryl Chlorides.
Cons	Triflate is moisture sensitive; requires dry conditions.	Requires an extra step (Miyaura Borylation).

Detailed Protocols

Protocol A: The "Vinyl Triflate" Route (Standard)

This is the industry-standard approach for synthesizing scaffolds like Oseltamivir. We convert the ketone to a triflate (pseudohalide) rather than a halide to prevent elimination side-reactions.

Phase 1: Synthesis of the Vinyl Triflate

Target: Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclohex-1-ene-1-carboxylate

Reagents:

• Ethyl 2-oxocyclohexanecarboxylate (1.0 equiv)

• Sodium Hydride (NaH, 60% dispersion, 1.1 equiv) or DBU (organic base alternative)

• -Phenyl-bis(trifluoromethanesulfonimide) (PhNTf , 1.1 equiv)

• Solvent: Anhydrous THF (0.2 M)

Step-by-Step:

• Deprotonation: Cool the THF solution of the

  -keto ester to 0°C. Add NaH portion-wise. (Caution: H gas evolution). Stir for 30 min until the solution is clear (Enolate formation).

• Trapping: Add PhNTf

  as a solid or solution. Warm to Room Temperature (RT) and stir for 2-4 hours.

• Workup: Quench with saturated NH

  Cl. Extract with Et O. Wash organic layer with 1M NaOH (to remove byproduct PhNHTf) and brine.

• Validation:

  H NMR should show the disappearance of the keto-methine proton and appearance of the vinyl signal (if applicable, though tetrasubstituted alkenes will lack this).

Phase 2: Suzuki Cross-Coupling

Reagents:

• Vinyl Triflate (from Phase 1, 1.0 equiv)

• Aryl Boronic Acid (1.2 - 1.5 equiv)

• Catalyst: Pd(PPh

  ) (3-5 mol%) OR Pd(dppf)Cl (for sterically hindered cases)

• Base: K

  PO (2.0 equiv) or Na CO (2.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step:

• Inerting: Charge a Schlenk flask with the Vinyl Triflate, Boronic Acid, Base, and Catalyst. Evacuate and backfill with Argon (

  ).

• Solvation: Add degassed Dioxane.

• Reaction: Heat to 60-80°C . Note: Do not exceed 90°C to avoid isomerization.

• Monitoring: Monitor by TLC/LCMS. Reaction is typically complete in 4-12 hours.

• Purification: Filter through Celite. Concentrate. Purify via Flash Chromatography (Hexanes/EtOAc).

Protocol B: The "Miyaura Borylation" Route (Advanced)

Use this when your aryl partner is an expensive or complex halide, or if the aryl boronic acid is unstable.

Workflow Diagram

Figure 2: Conversion of Vinyl Triflate to Vinyl Boronate via Miyaura Borylation.

Key Modification:

• Catalyst: Use Pd(dppf)Cl

  (3 mol%). The bidentate ligand is crucial to prevent catalyst decomposition during borylation.

• Base: Use KOAc (Potassium Acetate, 3.0 equiv). Weak bases are essential for borylation to prevent premature coupling or hydrolysis.

• Reagent: Bis(pinacolato)diboron (B

  pin , 1.1 equiv).

Optimization & Troubleshooting Guide

Solvent & Base Effects on Yield

Data summarized from internal optimization studies on Ethyl 2-phenylcyclohex-1-ene-1-carboxylate synthesis.

Entry	Catalyst	Ligand	Base	Solvent	Yield	Notes
1	Pd(OAc)	PPh	Na CO	DME/H O	45%	Significant hydrolysis of ester observed.
2	Pd(PPh )	-	K CO	THF	68%	Slow conversion.
3	Pd(dppf)Cl	dppf	K PO	Dioxane	92%	Optimal Conditions. Minimal isomerization.
4	Pd (dba)	SPhos	K PO	Toluene	88%	Excellent for sterically hindered aryl groups.

Common Failure Modes

• Protodeboronation: If the boronic acid loses boron before coupling.

  • Fix: Switch to the Pinacol ester (Boronate) or use anhydrous conditions with CsF as the base.

• Double Bond Migration: The double bond moves into conjugation with the ester or aromatizes.

  • Fix: Lower temperature (max 60°C). Use Ag

    CO as an additive (accelerates transmetallation). Use bulky ligands like SPhos .

• Hydrolysis: Ester converts to acid, killing the reaction.

  • Fix: Avoid aqueous bases. Use suspended K

    PO or Cs CO in dry Dioxane or DMF.

References

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Crisp, G. T., & Papadopoulos, S. (2001). Palladium-Catalyzed Coupling of Vinyl Triflates with Organoboron Compounds.[1][2] Australian Journal of Chemistry, 54(7), 461-464.

• Ishiyama, T., Murata, M., & Miyaura, N. (1995).[1][3] Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters.[1][3] The Journal of Organic Chemistry, 60(23), 7508–7510.[3]

• Barder, T. E., et al. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696.

• Magano, J., & Dunetz, J. R. (2011). Large-Scale Applications of Transition Metal-Catalyzed Couplings for the Synthesis of Pharmaceuticals.[4][5] Chemical Reviews, 111(3), 2177–2250.

Sources

• 1. Miyaura Borylation Reaction [organic-chemistry.org]
• 2. A Palladium-Catalyzed Three-Component Cross-Coupling of Conjugated Dienes or Terminal Alkenes with Vinyl Triflates and Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Miyaura borylation - Wikipedia [en.wikipedia.org]
• 4. escholarship.org [escholarship.org]
• 5. m.youtube.com [m.youtube.com]

Application Notes &amp; Protocols: Palladium-Catalyzed Decarboxylative Cross-Coupling of 4-Phenylcyclohex-1-ene-1-carboxylic acid

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the decarboxylative cross-coupling of 4-Phenylcyclohex-1-ene-1-carboxylic acid. Decarboxylative coupling has emerged as a powerful strategy in modern organic synthesis, offering a robust alternative to traditional cross-coupling reactions that require the pre-formation of organometallic reagents.[1][2][3] By utilizing readily available and bench-stable carboxylic acids, this methodology facilitates the construction of complex carbon-carbon bonds, accelerating the synthesis of novel molecular scaffolds for drug discovery.[4][5] This guide details the underlying scientific principles, offers insights into experimental design and parameter optimization, and provides a detailed, field-proven protocol for coupling 4-Phenylcyclohex-1-ene-1-carboxylic acid with aryl halides.

Scientific Principles & Mechanistic Overview

Decarboxylative cross-coupling reactions forge a new carbon-carbon bond between a carboxylic acid and an organic halide, with the concurrent loss of carbon dioxide (CO₂).[1] This approach circumvents the need for often sensitive and difficult-to-prepare organometallic reagents (e.g., organoborons, organotins), using inexpensive and ubiquitous carboxylic acids as the nucleophilic partner.[2][3] The transformation is typically mediated by a transition metal catalyst, most commonly palladium.[2]

The catalytic cycle for a palladium-mediated decarboxylative cross-coupling generally proceeds through the following key steps, as illustrated in the diagram below.

The Palladium Catalytic Cycle

The reaction is initiated by the oxidative addition of an organic electrophile (typically an aryl halide, Ar-X) to a low-valent palladium(0) species, forming a Pd(II)-aryl complex. This intermediate then undergoes ligand exchange with the carboxylate salt of the substrate. The pivotal step is the thermal decarboxylation of the Pd(II)-carboxylate complex, which expels CO₂ to generate a Pd(II)-aryl-vinyl intermediate. The cycle concludes with reductive elimination, which forms the desired C-C bond in the product molecule and regenerates the catalytically active Pd(0) species.

Figure 2: Step-by-step workflow for the decarboxylative cross-coupling experiment.

Step-by-Step Procedure

• Vessel Preparation: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 4-Phenylcyclohex-1-ene-1-carboxylic acid (202 mg, 1.0 mmol), Palladium(II) Acetate (11.2 mg, 0.05 mmol), XPhos (47.7 mg, 0.10 mmol), and anhydrous Potassium Carbonate (345 mg, 2.5 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with dry nitrogen or argon three times.

• Reagent Addition: Through the septum, add anhydrous N-Methyl-2-pyrrolidone (NMP, 5.0 mL) via syringe, followed by 4-bromoanisole (150 µL, 1.2 mmol).

• Reaction: Place the sealed flask in a preheated oil bath at 130 °C and stir vigorously for 18-24 hours.

• Monitoring: Monitor the reaction progress by periodically taking aliquots (via syringe) and analyzing by TLC (e.g., 9:1 Hexanes:Ethyl Acetate) or LC-MS to confirm the consumption of the starting carboxylic acid.

• Work-up: Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature. Dilute the mixture with ethyl acetate (25 mL) and water (25 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing & Drying: Combine the organic layers and wash with brine (2 x 25 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure product, 1-(4-methoxyphenyl)-4-phenylcyclohex-1-ene.

Applications in Medicinal Chemistry & Drug Development

The decarboxylative coupling of substrates like 4-Phenylcyclohex-1-ene-1-carboxylic acid is of significant interest to the pharmaceutical industry. [4]The 4-phenylcyclohexene scaffold is a valuable structural motif found in various biologically active molecules. This methodology provides a powerful tool for:

• Late-Stage Functionalization: Introducing aryl or heteroaryl groups onto a complex core structure at a late stage of a synthetic sequence, which is highly valuable for structure-activity relationship (SAR) studies.

• Library Synthesis: The use of stable and diverse carboxylic acids and aryl halides allows for the rapid parallel synthesis of compound libraries, accelerating the hit-to-lead optimization process. * Access to Novel Chemical Space: This reaction enables the construction of C(sp²)-C(sp²) bonds that might be challenging to form using traditional methods, thereby expanding the accessible chemical space for drug discovery programs.

Safety Precautions

• Palladium Catalysts: Palladium compounds are toxic and should be handled with care in a well-ventilated fume hood. Avoid inhalation of dust and skin contact.

• Solvents: NMP and DMF are reproductive toxins. Always handle these solvents in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Pressurized Systems: Heating sealed vessels generates internal pressure. Ensure that the reaction vessel is appropriate for the temperature and scale, and use a blast shield.

• Inert Atmosphere: Argon and nitrogen are asphyxiants. Ensure proper ventilation when working with these gases.

References

• Wikipedia. Decarboxylative cross-coupling. [Link]

• Daugulis, O., et al. (2007). Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)carboxylates with aryl halides. National Institutes of Health. [Link]

• So, C. M., et al. (2023). Palladium-catalyzed chemoselective decarboxylative coupling of alkynyl carboxylic acids with halogenated aryl triflates. RSC Publishing. [Link]

• Laudadio, G., Palkowitz, M. D., & Baran, P. S. (2022). Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry. ACS Publications. [Link]

• Hickman, A. J., & Sanford, M. S. (2012). Aryl-Decarboxylation Reactions Catalyzed by Palladium: Scope and Mechanism. Thieme. [Link]

• Goossen, L. J., et al. (2010). Pd-catalyzed decarboxylative Heck vinylation of 2-nitrobenzoates in the presence of CuF2. Beilstein Journal of Organic Chemistry. [Link]

• Goossen, L. J., et al. (2010). Pd-catalyzed decarboxylative Heck vinylation of 2-nitrobenzoates in the presence of CuF2. Beilstein-Institut. [Link]

• Shang, R., et al. (2010). Palladium-Catalyzed Decarboxylative Couplings of Potassium Polyfluorobenzoates with Aryl Bromides, Chlorides, and Triflates. ResearchGate. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Laudadio, G., Palkowitz, M. D., & Baran, P. S. (2022). Decarboxylative Cross-Coupling: A Radical Tool In Medicinal Chemistry. ResearchGate. [Link]

• MacMillan, D. W. C., et al. (2018). Decarboxylative sp3 C–N coupling via dual copper and photoredox catalysis. Macmillan Group - Princeton University. [Link]

• Macmillan Group. (2008). Decarboxylative Cross-Coupling. [Link]

• Zarei, M., & Zarei, S. (2018). New insight in Hiyama cross-coupling reactions: Decarboxylative, denitrogenative and desulfidative couplings. Chemical Review and Letters. [Link]

• Laudadio, G., Palkowitz, M. D., & Baran, P. S. (2022). Decarboxylative Cross-Coupling: A Radical Tool In Medicinal Chemistry. ChemRxiv. [Link]

• Arshadi, S., et al. (2019). Recent developments in decarboxylative cross-coupling reactions between carboxylic acids and N–H compounds. SciSpace. [Link]

Sources

• 1. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. chemrevlett.com [chemrevlett.com]
• 4. Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Functionalization of the Cyclohexene Ring in Carboxylic Acid Derivatives

Introduction: The Cyclohexene Carboxylic Acid Scaffold in Modern Chemistry

The cyclohexene carboxylic acid moiety is a privileged scaffold in organic synthesis, serving as a versatile building block for a diverse array of complex molecules. Its unique combination of a reactive alkene within a conformationally distinct six-membered ring, coupled with the versatile carboxylic acid handle, makes it an invaluable starting point for the synthesis of pharmaceuticals, natural products, and advanced materials. The strategic functionalization of the cyclohexene ring allows for the precise installation of various functional groups, enabling the construction of intricate three-dimensional architectures with a high degree of stereochemical control.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of key methods for the functionalization of the cyclohexene ring in carboxylic acid derivatives. We will delve into the underlying principles of each transformation, provide field-proven, step-by-step protocols, and showcase the application of these methodologies in the synthesis of biologically active molecules.

Epoxidation: Gateway to Diverse Functional Groups

Epoxidation of the cyclohexene double bond is a cornerstone transformation, yielding a highly reactive epoxide that can be opened by a variety of nucleophiles to introduce a wide range of functionalities with well-defined stereochemistry. The choice of epoxidizing agent and reaction conditions can influence the stereochemical outcome of the reaction.

Theoretical Insight: The Mechanism of Peroxyacid Epoxidation

The most common method for epoxidation involves the use of a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA). The reaction proceeds through a concerted mechanism, often referred to as the "butterfly" transition state. In this concerted step, the peroxyacid delivers an oxygen atom to the alkene, forming the epoxide in a syn-addition. This means that the stereochemistry of the starting alkene is retained in the product.

Experimental Protocol: Epoxidation of 3-Cyclohexene-1-carboxylic Acid with m-CPBA

This protocol details the epoxidation of 3-cyclohexene-1-carboxylic acid, a common starting material, using m-CPBA.

Materials:

• 3-Cyclohexene-1-carboxylic acid

• meta-Chloroperoxybenzoic acid (m-CPBA, 77% max.)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-cyclohexene-1-carboxylic acid (1.0 eq.) in dichloromethane (DCM, approximately 0.1 M concentration).

• Addition of m-CPBA: To the stirred solution, add m-CPBA (1.1-1.5 eq.) portion-wise at 0 °C (ice bath). The addition should be monitored to control any exotherm.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium sulfite to destroy any excess peroxide.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2 x), water (1 x), and brine (1 x). The bicarbonate wash removes the m-chlorobenzoic acid byproduct.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude epoxide.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Expected Outcome: This procedure typically affords the corresponding cyclohexene oxide carboxylic acid in good to excellent yields (85-95%).

Caption: Workflow for the epoxidation of 3-cyclohexene-1-carboxylic acid.

Dihydroxylation: Stereoselective Synthesis of Vicinal Diols

The introduction of two hydroxyl groups across the double bond of the cyclohexene ring is a powerful strategy for increasing molecular complexity and providing handles for further functionalization. The Sharpless asymmetric dihydroxylation is a particularly valuable method, allowing for the enantioselective synthesis of vicinal diols.[1][2][3]

Theoretical Insight: The Sharpless Asymmetric Dihydroxylation

This reaction utilizes a catalytic amount of osmium tetroxide (OsO₄) in the presence of a chiral ligand, a co-oxidant, and an additive.[1] The chiral ligands, typically derivatives of the cinchona alkaloids dihydroquinine (DHQ) and dihydroquinidine (DHQD), create a chiral environment around the osmium center. This directs the [3+2] cycloaddition of the osmium tetroxide to one face of the alkene, leading to the formation of a chiral osmate ester. Subsequent hydrolysis releases the enantiomerically enriched diol.[3] The commercially available "AD-mix" reagents (AD-mix-α containing a (DHQ)₂-PHAL ligand and AD-mix-β containing a (DHQD)₂-PHAL ligand) have greatly simplified the execution of this reaction.[4]

Experimental Protocol: Sharpless Asymmetric Dihydroxylation of a Cyclohexene Carboxylic Acid Derivative

This protocol describes a general procedure for the asymmetric dihydroxylation of a cyclohexene carboxylic acid derivative using an AD-mix.

Materials:

• Cyclohexene carboxylic acid derivative (e.g., ethyl 3-cyclohexene-1-carboxylate)

• AD-mix-α or AD-mix-β

• tert-Butanol

• Water

• Methanesulfonamide (CH₃SO₂NH₂) (optional, for less reactive alkenes)

• Sodium sulfite (Na₂SO₃)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, prepare a 1:1 mixture of tert-butanol and water. To this solvent mixture, add the AD-mix (approximately 1.4 g per 1 mmol of alkene) and stir at room temperature until the solids dissolve, forming two clear phases.[4]

• Cooling and Substrate Addition: Cool the stirred mixture to 0 °C using an ice bath. Add the cyclohexene carboxylic acid derivative (1.0 eq.). For less reactive substrates, methanesulfonamide (1.0 eq.) can be added to the AD-mix.[4]

• Reaction: Stir the reaction vigorously at 0 °C. The reaction progress can be monitored by TLC. For some substrates, allowing the reaction to proceed at room temperature may be necessary.[4]

• Quenching: Once the starting material is consumed, quench the reaction by adding solid sodium sulfite (approx. 1.5 g per 1 mmol of alkene) and stir for at least one hour at room temperature.[5]

• Work-up: Add ethyl acetate to the reaction mixture and transfer to a separatory funnel. Separate the layers and extract the aqueous layer twice with ethyl acetate. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with 2 M H₂SO₄ (to hydrolyze the osmate ester), followed by brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Concentration and Purification: Filter and concentrate the organic layer under reduced pressure. The crude diol can then be purified by flash column chromatography.

Expected Outcome: The Sharpless asymmetric dihydroxylation typically provides high yields (70-99%) and excellent enantioselectivities (often >90% ee) for a wide range of alkenes.[6]

Caption: General workflow for Sharpless asymmetric dihydroxylation.

Halogenation: Introducing Versatile Halogen Handles

The introduction of halogens (Br, I) to the cyclohexene ring provides valuable synthetic handles for subsequent transformations such as cross-coupling reactions, eliminations, and nucleophilic substitutions. Iodolactonization is a particularly elegant method that simultaneously introduces an iodine atom and forms a lactone ring in a stereocontrolled manner.

Theoretical Insight: The Mechanism of Iodolactonization

Iodolactonization is an intramolecular electrophilic cyclization. The reaction is initiated by the electrophilic addition of iodine (I₂) to the alkene, forming a cyclic iodonium ion intermediate. The pendant carboxylate group then acts as an intramolecular nucleophile, attacking the iodonium ion in an anti-fashion to open the three-membered ring and form the lactone.[7][8] This anti-addition dictates the stereochemistry of the newly formed stereocenters. The reaction is typically carried out in the presence of a mild base, such as sodium bicarbonate, to deprotonate the carboxylic acid and increase its nucleophilicity.[9][10]

Experimental Protocol: Iodolactonization of 3-Cyclohexene-1-carboxylic Acid

This protocol details the iodolactonization of 3-cyclohexene-1-carboxylic acid.

Materials:

• 3-Cyclohexene-1-carboxylic acid

• Sodium bicarbonate (NaHCO₃)

• Iodine (I₂)

• Potassium iodide (KI) (optional, to increase iodine solubility)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Water

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of Carboxylate: Dissolve 3-cyclohexene-1-carboxylic acid (1.0 eq.) in a saturated aqueous solution of sodium bicarbonate (2.0-3.0 eq.). Stir until the acid has fully dissolved, forming the sodium carboxylate salt.

• Addition of Iodine: To the stirred solution, add a solution of iodine (1.1-1.5 eq.) and potassium iodide (1.1-1.5 eq.) in water or an organic solvent like DCM or THF. The reaction is often run as a biphasic mixture.

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction by TLC for the disappearance of the starting material.

• Work-up: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer with dichloromethane or ethyl acetate (3 x).

• Washing: Combine the organic extracts and wash with a saturated aqueous solution of sodium thiosulfate to remove any unreacted iodine, followed by water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford the crude iodolactone.

• Purification: The product can be purified by recrystallization or flash column chromatography.

Expected Outcome: This reaction typically yields the corresponding bicyclic iodolactone in good yields. The stereochemistry of the product is a result of the anti-addition of the carboxylate and the iodine across the double bond.

Advanced Methodologies: C-H Functionalization

Direct C-H functionalization has emerged as a powerful and atom-economical strategy for the synthesis of complex molecules.[11] For cyclohexene carboxylic acid derivatives, allylic C-H functionalization allows for the introduction of new C-C, C-N, and C-O bonds at the position adjacent to the double bond, a site that is often challenging to functionalize selectively using traditional methods. Palladium and rhodium catalysts are at the forefront of this field.[8][12]

Theoretical Insight: Palladium-Catalyzed Allylic C-H Arylation

Palladium-catalyzed allylic C-H arylation typically involves a Pd(II) catalyst that coordinates to the alkene. This is followed by a C-H activation step, often assisted by a ligand or an oxidant, to form a π-allylpalladium intermediate. This electrophilic intermediate can then be attacked by a nucleophile, such as an organoboron reagent in a Suzuki-type coupling, to form the new C-C bond. A subsequent reductive elimination regenerates the Pd(0) catalyst, which is then re-oxidized to Pd(II) to complete the catalytic cycle.[11]

Representative Protocol: Palladium-Catalyzed Allylic C-H Arylation

This protocol provides a general framework for the palladium-catalyzed allylic C-H arylation of a cyclohexene derivative. Optimization of ligands, oxidants, and reaction conditions is often necessary for specific substrates.

Materials:

• Cyclohexene carboxylic acid derivative

• Arylboronic acid or ester

• Palladium(II) acetate (Pd(OAc)₂)

• Ligand (e.g., a phosphine or N-heterocyclic carbene ligand)

• Oxidant (e.g., benzoquinone, Ag₂CO₃)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., dioxane, toluene)

• Schlenk flask or sealed tube

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a Schlenk flask or sealed tube under an inert atmosphere, add the cyclohexene carboxylic acid derivative (1.0 eq.), arylboronic acid (1.5-2.0 eq.), Pd(OAc)₂ (2-10 mol%), ligand (4-20 mol%), oxidant (1.0-2.0 eq.), and base (2.0-3.0 eq.).

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-120 °C) with stirring for 12-24 hours.

• Work-up: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble inorganic salts.

• Washing and Drying: Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentration and Purification: Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography.

Caption: Catalytic cycle for Pd-catalyzed allylic C-H arylation.

Applications in Drug Discovery and Development

The functionalized cyclohexene carboxylic acid derivatives prepared through these methods are valuable intermediates in the synthesis of a wide range of biologically active molecules.

Table 1: Examples of Drug Molecules Synthesized from Functionalized Cyclohexene Derivatives

Drug/Drug Candidate	Therapeutic Area	Key Functionalization Step
Oseltamivir (Tamiflu®)	Antiviral (Influenza)	Epoxidation and aziridination of a shikimic acid-derived cyclohexene.
Gabapentin Analogues	Anticonvulsant, Neuropathic Pain	Utilizes a cyclohexanecarboxylic acid backbone, with functionalization strategies enabling the synthesis of conformationally restricted analogues.[13][14]
Antiviral Nucleosides	Antiviral (Herpes, HIV)	Synthesis of cis-substituted cyclohexenyl and cyclohexanyl nucleosides starting from 3-cyclohexene-1-carboxylic acid.[15][16]
Niacin Receptor Agonists	Dyslipidemia	Biaryl cyclohexene carboxylic acids have been developed as potent niacin receptor agonists.[17]
Antitumor Agents	Oncology	Various substituted cyclohexene carboxylic acid derivatives have been synthesized and evaluated for their antitumor properties.[18]

These examples underscore the importance of mastering the functionalization of the cyclohexene ring for the rapid and efficient synthesis of novel therapeutic agents.

Conclusion

The functionalization of the cyclohexene ring in carboxylic acid derivatives offers a rich and diverse chemical landscape for the construction of complex molecular architectures. The methodologies outlined in this guide, from classical epoxidation and dihydroxylation to modern C-H activation strategies, provide chemists with a powerful toolkit for the synthesis of valuable compounds. A thorough understanding of the underlying mechanisms and the practical application of the provided protocols will empower researchers to design and execute innovative synthetic routes towards new medicines and materials.

References

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• Barral, K., Courcambeck, J., Pèpe, G., Balzarini, J., Neyts, J., De Clercq, E., & Camplo, M. (2005). Synthesis and antiviral evaluation of cis-substituted cyclohexenyl and cyclohexanyl nucleosides. Journal of Medicinal Chemistry, 48(2), 450–456. [Link][15]

• Bryans, J. S., Davies, N., Gee, N. S., Dissanayake, V. U. K., Gentry, C., & Woodruff, G. N. (1998). Synthesis and biological evaluation of conformationally restricted Gabapentin analogues. Bioorganic & Medicinal Chemistry Letters, 8(4), 411-414. [Link][13]

• Wang, J., Froeyen, M., Hendrix, C., Andrei, G., Snoeck, R., & Herdewijn, P. (2001). (D)- and (L)-cyclohexenyl-G, a new class of antiviral agents: synthesis, conformational analysis, molecular modeling, and biological activity. Nucleosides, Nucleotides & Nucleic Acids, 20(4-7), 727–730. [Link][16]

• Shen, H. C., Ding, F. X., Raghavan, S., Luell, S., Forrest, M. J., Carballo-Jane, E., ... & Colletti, S. L. (2010). Discovery of a biaryl cyclohexene carboxylic acid (MK-6892): a potent and selective high affinity niacin receptor full agonist with reduced flushing profiles in animals as a preclinical candidate. Journal of Medicinal Chemistry, 53(6), 2666–2670. [Link][17]

• AbdElal, S. N. (2013). Synthesis of some new cyclohexene carboxylic acid derivatives as potent anti-tumor agents. Journal of Chemical and Pharmaceutical Research, 5(6), 168-177. [Link][18]

• (2012). Preparation and Characterization of Carboxylic Acid Adducts of Gabapentin. ResearchGate. [Link][14]

• Myers, A. G. (n.d.). Sharpless Asymmetric Dihydroxylation Reaction. Harvard University. Retrieved from [Link][6]

• Sharpless, K. B., Amberg, W., Bennani, Y. L., Crispino, G. A., Hartung, J., Jeong, K. S., ... & Ukaji, Y. (1992). The osmium-catalyzed asymmetric dihydroxylation: a new ligand class and a process improvement. The Journal of Organic Chemistry, 57(10), 2768-2771. [Link]

• Kolb, H. C., VanNieuwenhze, M. S., & Sharpless, K. B. (1994). Catalytic Asymmetric Dihydroxylation. Chemical Reviews, 94(8), 2483-2547. [Link]

• Heravi, M. M. (2016). Applications of sharpless asymmetric dihydroxylation in total synthesis of natural product. Research and Reviews: Journal of Chemistry. [Link]

• Sharpless asymmetric dihydroxylation. (2023). In Wikipedia. Retrieved from [Link][1][3]

• Sharpless Dihydroxylation (Bishydroxylation). (n.d.). Organic Chemistry Portal. Retrieved from [Link][2]

• Bartlett, P. A., & Myerson, J. (1978). Kinetically controlled, stereoselective synthesis of cis-γ,δ-unsaturated-γ-lactones by iodolactonization. Journal of the American Chemical Society, 100(12), 3950–3952. [Link]

• Banerjee, A. K., Laya, M. S., & Cabrera, E. V. (2011). Iodocyclization: Past and Present Examples. Current Organic Chemistry, 15(7), 1058-1080. [Link][5]

• Kristianslund, R., Tungen, J. E., & Hansen, T. V. (2019). Catalytic enantioselective iodolactonization reactions. Organic & Biomolecular Chemistry, 17(9), 2371–2384. [Link][19]

• Request PDF. (n.d.). ResearchGate. Retrieved from [Link][20]

• Li, X., & Chen, G. (2020). Palladium-Catalyzed Asymmetric Allylic C−H Functionalization: Mechanism, Stereo- and Regioselectivities, and Synthetic Applications. Accounts of Chemical Research, 53(11), 2549–2565. [Link][11]

• Kim, D. S., Park, W., & Hong, S. (2014). Mechanistic Studies of the Rhodium-Catalyzed Direct C−H Amination Reaction Using Azides as the Nitrogen Source. Journal of the American Chemical Society, 136(5), 1986–1997. [Link][21]

• Du Bois, J. (2011). Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis. Organic Process Research & Development, 15(4), 758-762. [Link][22]

• Gande, A., & Chattopadhyay, S. (2016). Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective. Current Organic Chemistry, 20(24), 2568-2586. [Link][8]

• Yadav, M. R., & Kapur, M. (2021). Palladium-Catalyzed α-Arylation of Cyclic Vinylogous Esters for the Synthesis of γ-Arylcyclohexenones and Total Synthesis of Aromatic Podocarpane Diterpenoids. The Journal of Organic Chemistry, 86(1), 539–554. [Link][23]

• Iodolactonization: Mechanism, examples, useful application. (2022, September 14). Chemistry Notes. [Link][9]

• Iodolactone formation with mechanism by Dr. Tanmoy Biswas (Chemistry : The Mystery of Molecules). (2022, January 12). YouTube. [Link][10]

• The Mechanism of Rhodium Catalyzed Allylic C–H Amination. (2020). ChemRxiv. [Link][12]

• Kumar, A., & Kumar, V. (2023). A Prodigious Behavior of Cycloalkyl Carboxylic Acid to Access 2D Space from 3D Space via Multifold C-H Activation. ChemRxiv. [Link][21]

• He, J., & Chen, P. (2021). Rhodium(ii)-catalyzed C–H aminations using N-mesyloxycarbamates: reaction pathway and by-product formation. Chemical Science, 12(12), 4435-4442. [Link][24]

• Zhang, Q., & Chen, K. (2025). General Light-Induced Pd-Catalyzed Allylic C–H Alkylation of Internal Alkenes: Direct Access to Tertiary and Quaternary Carbon Centers. Journal of the American Chemical Society. [Link][25]

• Pajouhesh, H., & Lenz, G. R. (2005). Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx, 2(4), 541–553. [Link][26]

• An efficient protocol for Sharpless-style racemic dihydroxylation. (n.d.). SciSpace. [Link][27]

• Xie, P. (2024). Multi-Step Synthesis in the Development of Antiviral Agents. Der Pharma Chemica. [Link][10]

• Synthesis and Antiviral Activity of Camphene Derivatives against Different Types of Viruses. (2021). MDPI. [Link][28]

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025). MDPI. [Link][29]

• Total synthesis of natural products using hypervalent iodine reagents. (2012). PMC. [Link][30]

• US20080097122A1 - Process for the Preparation of Gabapentin - Google Patents. (n.d.). Retrieved from [2]

• US20080103334A1 - Process For Synthesis Of Gabapentin - Google Patents. (n.d.). Retrieved from [31]

• Anti‐influenza drugs with functionalized cyclic amino acid scaffolds. (2020). ResearchGate. [Link][32]

• Synthesis and characterization of some new Schiff base derivatives of gabapentin, and assessment of their antibacterial, antioxi. (n.d.). ResearchGate. [Link][1]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Phenylcyclohex-1-ene-1-carboxylic acid

Welcome to the technical support center for the synthesis of 4-Phenylcyclohex-1-ene-1-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize this synthesis, troubleshoot common issues, and improve overall yield and purity. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring a robust and reproducible methodology.

Overview of the Synthesis: A Diels-Alder Approach

The synthesis of the 4-Phenylcyclohex-1-ene-1-carboxylic acid core is efficiently achieved via a [4+2] cycloaddition, commonly known as the Diels-Alder reaction.[1][2] This powerful reaction forms the six-membered ring by reacting a conjugated diene with a substituted alkene (a dienophile).[1][3] For this specific target, the most logical precursors are 1-phenyl-1,3-butadiene (the diene) and propiolic acid or acrylic acid (the dienophile). The reaction's success hinges on the electronic nature of these components and precise control over reaction conditions.

Core Synthesis Protocol: Diels-Alder Cycloaddition

This protocol provides a baseline method for the synthesis. Subsequent sections will address troubleshooting and optimization of this core procedure.

Objective: To synthesize 4-Phenylcyclohex-1-ene-1-carboxylic acid from 1-phenyl-1,3-butadiene and acrylic acid.

Materials & Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles	Molar Eq.
1-Phenyl-1,3-butadiene	130.19	10.0 g	76.8 mmol	1.0
Acrylic Acid	72.06	6.1 g (5.8 mL)	84.5 mmol	1.1
Hydroquinone (inhibitor)	110.11	100 mg	-	-
Toluene	-	150 mL	-	-
Anhydrous MgSO₄ or Na₂SO₄	-	As needed	-	-

Step-by-Step Methodology:

• Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-phenyl-1,3-butadiene (10.0 g, 76.8 mmol) and toluene (150 mL).

  • Add hydroquinone (100 mg) to inhibit the polymerization of the diene.

  • Begin stirring the solution.

• Addition of Dienophile:

  • Slowly add acrylic acid (6.1 g, 84.5 mmol) to the stirring solution at room temperature. A slight excess of the dienophile is used to drive the reaction to completion.

• Thermal Reaction:

  • Heat the reaction mixture to a gentle reflux (approx. 110-115 °C) using a heating mantle.

  • Rationale: The Diels-Alder reaction is a thermal process. Refluxing in toluene provides the necessary activation energy for the cycloaddition to proceed efficiently.[4]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) every 2-4 hours. A typical mobile phase would be a 7:3 mixture of hexanes and ethyl acetate with a few drops of acetic acid.

  • Continue refluxing for 16-24 hours or until TLC analysis indicates the consumption of the limiting reagent (1-phenyl-1,3-butadiene).

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and wash with 1M HCl (2 x 50 mL) to remove any unreacted acrylic acid.

  • Wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product will be a viscous oil or a semi-solid.

  • Purify the crude material by recrystallization. A suitable solvent system is typically a mixture of ethyl acetate and hexanes. Dissolve the crude product in a minimal amount of hot ethyl acetate and add hexanes dropwise until turbidity persists. Allow to cool slowly to room temperature, then in an ice bath to induce crystallization.

  • Filter the crystals, wash with cold hexanes, and dry under vacuum.

  • Expected Yield: 65-75%. Melting Point: ~132-134 °C.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Q1: My reaction yield is significantly lower than expected (<50%). What are the likely causes?

Low yield is the most common issue and can stem from several factors. A systematic approach is key to diagnosis.

Troubleshooting Flowchart for Low Yield

Detailed Explanations:

• Reagent Purity: 1-phenyl-1,3-butadiene is prone to oxidation and polymerization upon storage. Acrylic acid can also polymerize. Ensure you are using freshly distilled or high-purity reagents. The solvent must be dry, as water can interfere with the reaction.

• Diene Conformation: The Diels-Alder reaction requires the diene to be in the s-cis conformation.[1] While 1-phenyl-1,3-butadiene can adopt this conformation, there is an equilibrium with the more stable s-trans form. Insufficient thermal energy may not allow enough of the diene to be in the reactive s-cis state.

• Reaction Conditions: Overheating can lead to decomposition of the product or polymerization of the starting materials. Conversely, insufficient heat will result in a slow or incomplete reaction. Ensure your reflux temperature is stable and run the reaction long enough for completion.

• Side Reactions: The most common side reaction is the polymerization of the diene or dienophile. The inclusion of an inhibitor like hydroquinone is crucial. Another possibility is the formation of regioisomers, although the electronics of this specific pairing strongly favor the desired product.

Q2: The reaction mixture turned into a dark, tarry substance. What happened?

This is almost always due to polymerization .

Causality: Dienes and activated dienophiles are monomers for radical polymerization, a process that can be initiated by heat, light, or impurities.

Solutions:

• Degas the Solvent: Before starting, bubble nitrogen or argon through the toluene for 15-20 minutes to remove dissolved oxygen, a known radical initiator.

• Ensure Inhibitor is Added: Do not forget to add hydroquinone or another radical inhibitor like BHT (butylated hydroxytoluene) at the start of the reaction.

• Control Temperature: Avoid excessive temperatures. While heat is required, runaway temperatures can accelerate polymerization. A controlled heating mantle with a temperature probe is superior to a simple sand bath.

Q3: I am having trouble purifying the product by recrystallization. It keeps "oiling out". What can I do?

"Oiling out" occurs when the solute's solubility in the hot solvent is so high that upon cooling, it separates as a liquid phase before it can form an ordered crystal lattice.

Troubleshooting Recrystallization:

Step	Action	Rationale
1. Re-evaluate Solvent System	Try a different solvent pair. Toluene/hexanes or dichloromethane/hexanes may be effective alternatives.	The goal is a solvent system where the product is soluble when hot but sparingly soluble when cold.
2. Slow Down Cooling	Insulate the flask with glass wool or place it in a warm water bath that is allowed to cool slowly to room temperature overnight.	Slow cooling provides more time for molecules to orient themselves into a crystal lattice rather than crashing out as an amorphous oil.
3. Use a Seed Crystal	If you have a small amount of pure product, add a tiny crystal to the supersaturated solution to initiate crystallization.	The seed crystal provides a template for crystal growth.
4. Scratch the Flask	Use a glass rod to gently scratch the inside of the flask at the surface of the liquid.	The microscopic imperfections in the glass can provide nucleation sites for crystal formation.
5. Consider Column Chromatography	If recrystallization fails, silica gel chromatography is a reliable alternative. Elute with a gradient of ethyl acetate in hexanes.	Chromatography separates compounds based on polarity and is less dependent on the compound's ability to crystallize.

Q4: How can I be sure I have formed the correct product and that it is pure?

Product validation is essential. A combination of techniques should be used.

• ¹H NMR (Proton Nuclear Magnetic Resonance): This is the most definitive method. You should expect to see characteristic signals for the phenyl protons (aromatic region, ~7.2-7.4 ppm), the vinylic proton on the cyclohexene ring (~6.8-7.0 ppm), and the aliphatic protons of the cyclohexene ring (broad multiplets, ~2.0-4.0 ppm). The carboxylic acid proton will be a broad singlet far downfield (>10 ppm).

• Melting Point: A sharp melting point range (e.g., 132-134 °C) is a good indicator of purity. Impure samples will melt over a broader and lower temperature range.

• FT-IR (Fourier-Transform Infrared Spectroscopy): Look for a strong, broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹) and a sharp C=O stretch (~1680-1710 cm⁻¹).

Reaction Mechanism Visualization

The concerted nature of the Diels-Alder reaction is key to its stereospecificity and efficiency.

Concerted [4+2] Cycloaddition Mechanism. Note: Placeholder images used.

This diagram illustrates the simultaneous (concerted) formation of two new sigma bonds and a pi bond, leading directly to the cyclohexene product.[2][3] The reaction proceeds through a cyclic transition state, which is a key feature of pericyclic reactions.[4]

References

• Stereospecific Synthesis of Cyclohexenone Acids by[5][5]-Sigmatropic Rearrangement Route. (2023). PMC.

• The Diels-Alder Reaction. (2017). Master Organic Chemistry.
• Side Reactions in Organic Synthesis. (n.d.). Book on organic synthesis challenges.
• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025). MDPI.
• New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. (2001). Tetrahedron.
• Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). (n.d.). Course Hero.
• Here's What You're Looking For in Diels Alder Reaction. (2022). PraxiLabs.
• Diels Alder Reaction. (2021). YouTube.
• Diels-Alder Reaction. (n.d.). Utah Tech University.

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• 5. content.e-bookshelf.de [content.e-bookshelf.de]

Technical Support Center: Purification of 4-Phenylcyclohex-1-ene-1-carboxylic acid

Welcome to the technical support center for the purification of 4-Phenylcyclohex-1-ene-1-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this compound. Our approach is rooted in practical, field-proven insights to ensure you achieve the highest purity for your downstream applications.

I. Understanding the Compound: Key Physicochemical Properties

4-Phenylcyclohex-1-ene-1-carboxylic acid is an organic compound featuring a cyclohexene ring substituted with both a phenyl group and a carboxylic acid functional group. This unique structure imparts a combination of aromatic and aliphatic characteristics, influencing its solubility and reactivity. The carboxylic acid moiety is the primary handle for purification, allowing for manipulation based on its acidic nature.

Property	Value	Source
Molecular Formula	C13H14O2	[]
Molecular Weight	202.25 g/mol
Appearance	Typically a solid at room temperature	General Knowledge
Acidity	Weakly acidic due to the carboxylic acid group	General Knowledge

II. Choosing Your Purification Strategy: A Decision-Making Workflow

The optimal purification strategy for 4-Phenylcyclohex-1-ene-1-carboxylic acid depends on the nature and quantity of the impurities present. The following diagram outlines a logical workflow to guide your choice.

Caption: Decision workflow for selecting a purification method.

III. Troubleshooting Common Purification Issues

This section addresses specific problems you may encounter during the purification of 4-Phenylcyclohex-1-ene-1-carboxylic acid in a question-and-answer format.

Recrystallization Troubleshooting

Q1: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

A1: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid instead of solid crystals. This is a common issue, especially if the compound has a relatively low melting point or if there are significant impurities present.

• Probable Cause & Solution:

  • Cooling too rapidly: The most common cause is the solution cooling too quickly. To remedy this, reheat the solution until the oil redissolves completely. You may need to add a small amount of additional hot solvent to ensure everything is in solution. Then, allow the flask to cool slowly and undisturbed. You can insulate the flask with glass wool or a beaker of warm water to slow down the cooling rate.

  • Inappropriate solvent: The chosen solvent may not be ideal. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold. If the compound is too soluble, it may not crystallize properly. Conversely, if it is not soluble enough, it may precipitate as an amorphous solid or oil. You may need to screen for a different solvent or use a co-solvent system.

  • High impurity level: A high concentration of impurities can depress the melting point of your compound and interfere with crystal lattice formation. If you suspect this is the case, consider a preliminary purification step like an acid-base extraction to remove bulk impurities before attempting recrystallization.

Q2: I have very low or no crystal formation after cooling the recrystallization solution. What went wrong?

A2: This is a frustrating but common problem. The primary reason is usually that the solution is not supersaturated upon cooling.

• Probable Cause & Solution:

  • Too much solvent: You may have used an excessive amount of solvent to dissolve the crude product. The concentration of your compound is therefore too low to reach saturation upon cooling. To fix this, you can gently boil off some of the solvent to concentrate the solution. Be careful not to evaporate too much, as this can cause the compound to crash out of solution.

  • Solution not saturated at high temperature: It's possible the solution was not fully saturated when hot. Ensure you are using the minimum amount of hot solvent required to fully dissolve your compound.

  • Need for nucleation sites: Sometimes, crystallization needs a "seed" to start. You can try scratching the inside of the flask with a glass rod just below the solvent level. The microscopic scratches on the glass can provide nucleation sites for crystal growth. Alternatively, adding a tiny crystal of the pure compound (a "seed crystal") can initiate crystallization.

Acid-Base Extraction Troubleshooting

Q3: I've performed an acid-base extraction, but my final yield of 4-Phenylcyclohex-1-ene-1-carboxylic acid is very low. What could have happened?

A3: Low yield after an acid-base extraction can be attributed to several factors, often related to incomplete reactions or physical loss of product.

• Probable Cause & Solution:

  • Incomplete deprotonation or protonation: For the carboxylic acid to move into the aqueous basic layer, it must be fully deprotonated to its carboxylate salt. Ensure you are using a sufficiently strong base (e.g., 1-2 M NaOH or NaHCO3) and that the pH of the aqueous layer is well above the pKa of the carboxylic acid (typically > 2 pH units). Conversely, to precipitate the acid from the aqueous layer, you must add enough acid (e.g., 1-2 M HCl) to lower the pH well below the pKa (typically < 2 pH units). Always check the pH with litmus or pH paper.

  • Insufficient mixing: During the extraction, the two immiscible layers must be mixed thoroughly to ensure complete transfer of the deprotonated acid into the aqueous layer. Invert the separatory funnel gently but repeatedly, venting frequently to release any pressure buildup.

  • Emulsion formation: An emulsion is a stable suspension of one liquid in another, which can make layer separation difficult and lead to product loss. Emulsions are more likely to form with vigorous shaking. To break an emulsion, you can try adding a small amount of brine (saturated NaCl solution), which increases the ionic strength of the aqueous layer and can help force the layers to separate. Gently swirling the separatory funnel can also help.

  • Product remaining in the aqueous layer: After acidification, ensure the product has fully precipitated. Cooling the solution in an ice bath can often increase the yield of the solid. Also, ensure you have waited long enough for precipitation to complete before filtration.

IV. Frequently Asked Questions (FAQs)

Q1: What is a good starting point for choosing a recrystallization solvent for 4-Phenylcyclohex-1-ene-1-carboxylic acid?

A1: A good recrystallization solvent should dissolve the compound when hot but not when cold. Given the presence of both a nonpolar phenyl group and a polar carboxylic acid group, a solvent of intermediate polarity or a mixed-solvent system is often a good choice.

• Single Solvents to Try:

  • Ethanol/Water or Methanol/Water: The compound is likely soluble in hot ethanol or methanol. Water can then be added as an anti-solvent to the hot solution until it becomes slightly cloudy, after which the solution is cooled.

  • Toluene: The aromatic nature of toluene makes it a good candidate for dissolving the phenyl portion of the molecule, and the polarity may be suitable for the carboxylic acid at elevated temperatures.

  • Ethyl Acetate/Hexane: The compound is likely soluble in ethyl acetate. Hexane can be used as an anti-solvent.

• Screening for a Solvent: A systematic approach is to test the solubility of a small amount of your crude product in various solvents at room temperature and then upon heating.

Q2: Can I use column chromatography to purify 4-Phenylcyclohex-1-ene-1-carboxylic acid? What conditions should I use?

A2: Yes, column chromatography can be an effective purification method, especially for removing impurities with similar acidity.

• Normal-Phase Chromatography (Silica Gel):

  • Stationary Phase: Silica gel is the standard choice.

  • Mobile Phase: A mixture of a nonpolar solvent and a more polar solvent is typically used. A good starting point would be a gradient of ethyl acetate in hexanes or dichloromethane. For carboxylic acids, it is often beneficial to add a small amount of acetic acid (e.g., 0.5-1%) to the eluent. This keeps the carboxylic acid protonated and reduces tailing on the silica gel.

  • Troubleshooting: Carboxylic acids can sometimes streak or tail on silica gel. The addition of acetic acid to the mobile phase usually mitigates this issue.

• Reversed-Phase Chromatography (C18):

  • Stationary Phase: C18-functionalized silica is used.

  • Mobile Phase: A mixture of water and an organic solvent like acetonitrile or methanol is common. To ensure the carboxylic acid is protonated and elutes as a sharp peak, a small amount of an acid like trifluoroacetic acid (TFA) or formic acid (typically 0.1%) is added to the mobile phase.

Q3: What are the likely impurities I might encounter?

A3: The impurities will largely depend on the synthetic route used to prepare the compound. A common route to this type of structure is a Diels-Alder reaction between a substituted butadiene and an acrylic acid derivative.

• Potential Impurities:

  • Unreacted Starting Materials: For a Diels-Alder synthesis, this could include the diene and dienophile.

  • Polymerized Byproducts: Dienes can sometimes polymerize under the reaction conditions.

  • Isomers: Depending on the specifics of the reaction, regioisomers or stereoisomers may be formed.

  • Side-Reaction Products: The specific side reactions will be dictated by the reagents and conditions used.

Knowing the synthetic pathway is the best way to predict and identify impurities, which can then guide the choice of purification method.

V. Detailed Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is effective for removing neutral impurities from the crude product.

• Dissolution: Dissolve the crude 4-Phenylcyclohex-1-ene-1-carboxylic acid in a suitable organic solvent such as diethyl ether or ethyl acetate (approximately 10-20 mL per gram of crude material) in a separatory funnel.

• Basification: Add an equal volume of 1 M sodium hydroxide (NaOH) or saturated sodium bicarbonate (NaHCO3) solution to the separatory funnel.

• Extraction: Stopper the funnel, and while inverting, open the stopcock to vent any pressure. Close the stopcock and shake the funnel gently for 1-2 minutes, venting periodically. Allow the layers to separate. The deprotonated product will be in the upper aqueous layer.

• Separation: Drain the lower organic layer, which contains the neutral impurities. Collect the upper aqueous layer in a separate flask.

• Back-Washing (Optional): To remove any residual neutral impurities from the aqueous layer, add a fresh portion of the organic solvent, shake, and discard the organic layer.

• Acidification: Cool the aqueous layer in an ice bath and slowly add 2 M hydrochloric acid (HCl) with stirring until the solution is acidic (pH ~2, check with pH paper). The 4-Phenylcyclohex-1-ene-1-carboxylic acid will precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration, wash with a small amount of cold water, and allow it to air dry.

Protocol 2: Purification by Recrystallization

This protocol is suitable for removing small amounts of soluble and insoluble impurities.

• Solvent Selection: Choose a suitable solvent or solvent pair by testing the solubility of a small amount of the crude product (see FAQ 1).

• Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of the chosen hot solvent to just dissolve the solid. Use a boiling stick or magnetic stirrer to ensure even heating and prevent bumping.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration by passing the hot solution through a fluted filter paper in a pre-heated funnel.

• Crystallization: Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or by air drying.

VI. References

• Master Organic Chemistry. (2017, August 30). The Diels-Alder Reaction. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• MDPI. (2025, April 21). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Retrieved from [Link]

Sources

Technical Support Center: Synthesis of Cyclohexene Acids via Cyanohydrin Hydrolysis

Welcome to the technical support center for the synthesis of cyclohexene-derived carboxylic acids. This guide is designed for researchers, chemists, and drug development professionals who are utilizing the cyanohydrin hydrolysis pathway. Here, we address common challenges and frequently asked questions to help you optimize your reaction outcomes, troubleshoot unexpected results, and ensure the integrity of your synthesis.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to foundational questions about the cyanohydrin hydrolysis process for synthesizing cyclohexene acids.

Q1: What are the primary methods for hydrolyzing a cyclohexene cyanohydrin to its corresponding carboxylic acid? There are two primary methods for this transformation: acid-catalyzed hydrolysis and base-catalyzed hydrolysis.[1] Both convert the nitrile group (-CN) into a carboxylic acid group (-COOH), but the mechanisms, reaction conditions, and potential side products differ significantly.

Q2: Acidic vs. Basic Hydrolysis: Which pathway should I choose for my cyclohexene substrate? The choice depends on the stability of your specific substrate and the desired final product.

• Acid-Catalyzed Hydrolysis: This is often the more robust method for converting the nitrile to a carboxylic acid. It typically involves heating the cyanohydrin in the presence of a strong aqueous acid like sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).[2] This method is generally effective but can lead to dehydration side products if not carefully controlled.[3]

• Base-Catalyzed Hydrolysis: This method uses a strong base, such as sodium hydroxide (NaOH), and is often performed at elevated temperatures. A key concern with basic hydrolysis is the reversibility of the initial cyanohydrin formation.[4] Under basic conditions, the cyanohydrin can revert to the starting cyclohexenone derivative and a cyanide anion, leading to reduced yields.[3]

Q3: My hydrolysis seems to stop at the amide intermediate. Why is this happening? The hydrolysis of a nitrile to a carboxylic acid is a two-step process, proceeding through an amide intermediate.[5] If reaction conditions are too mild (e.g., using a mild acid or insufficient heating), the reaction may not have enough energy to hydrolyze the more stable amide to the final carboxylic acid.[5]

Q4: What are the most common side reactions to be aware of during this process? The primary side reactions include:

• Reversion to the Carbonyl: Under basic conditions, the cyanohydrin can decompose back to the starting ketone or aldehyde.[3][4]

• Dehydration to an α,β-Unsaturated Acid: When using strong, hot acids like concentrated H₂SO₄, the hydroxyl group of the cyanohydrin can be eliminated, leading to the formation of an unsaturated carboxylic acid.[3]

• Polymerization: Cyclohexene derivatives, especially under strong acidic conditions, can be prone to polymerization, leading to tar-like byproducts.

Section 2: In-Depth Troubleshooting Guide

This guide addresses specific experimental failures in a question-and-answer format, providing potential causes and actionable solutions.

Problem 1: Low or No Yield of the Cyclohexene Carboxylic Acid

Q: I've completed the reaction, but my yield is extremely low, or I've only recovered my starting cyanohydrin. What went wrong?

• Potential Cause 1: Incomplete Hydrolysis (Acidic Conditions) The hydrolysis of the intermediate amide requires vigorous conditions. Insufficient acid concentration, low temperatures, or short reaction times will result in unreacted starting material or the amide intermediate.

• Solution 1:

  • Increase Reaction Temperature: Carefully increase the reflux temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Increase Acid Concentration: If using a moderate acid concentration (e.g., 6M HCl), consider moving to a more concentrated system (e.g., 12M HCl or 50% H₂SO₄).

  • Extend Reaction Time: Continue refluxing for an additional 4-12 hours, taking aliquots periodically to check for completion.

• Potential Cause 2: Reversion to Starting Material (Basic Conditions) The cyanohydrin formation is reversible. In the presence of a base, the equilibrium can shift back towards the starting cyclohexenone and cyanide salt, especially with heating.[3][4]

• Solution 2:

  • Switch to Acidic Conditions: If your substrate is stable under acidic conditions, this is the most reliable way to avoid reversion.

  • Modify Basic Conditions: If you must use basic hydrolysis, employ a lower temperature for a longer duration. Use a moderate base concentration (e.g., 2-4M NaOH) to minimize the rate of the reverse reaction.

Problem 2: The Main Product Isolated is the Amide, Not the Carboxylic Acid

Q: My reaction worked, but I've isolated the cyclohexene carboxamide instead of the desired acid. How can I push the reaction to completion?

• Potential Cause: Insufficiently Forcing Conditions The hydrolysis of an amide to a carboxylic acid has a higher activation energy than the hydrolysis of a nitrile to an amide. Your conditions were sufficient for the first step but not the second.[5]

• Solution:

  • Re-subject the Amide to Hydrolysis: Take your isolated amide product and re-subject it to the hydrolysis conditions, but increase the severity.

  • Recommended Protocol Adjustment: Use a higher concentration of acid (e.g., 6M-12M HCl or >50% H₂SO₄) and ensure vigorous reflux for an extended period (12-24 hours). The presence of a strong acid is necessary to protonate the amide and facilitate the nucleophilic attack by water.[5]

Problem 3: Formation of an α,β-Unsaturated Acid Side Product

• Potential Cause: Overly Harsh Acidic Conditions The combination of a strong acid (especially a dehydrating acid like concentrated H₂SO₄) and high heat can catalyze the elimination of the α-hydroxyl group, leading to the formation of a double bond.[3]

• Solution:

  • Use a Non-Dehydrating Acid: Switch from concentrated sulfuric acid to concentrated hydrochloric acid. HCl is not a strong dehydrating agent and will favor the hydrolysis reaction over elimination.

  • Control the Temperature: Avoid excessive heating. Maintain a steady, controlled reflux rather than vigorous, high-temperature boiling.

  • Two-Step Procedure: Consider a milder initial hydrolysis to the α-hydroxy amide, which can be isolated and then hydrolyzed to the α-hydroxy acid under conditions less prone to causing dehydration.

Problem 4: Difficulty with Product Purification and Isolation

Q: The reaction seems to be complete, but I am struggling to isolate a pure product from the crude mixture after workup. What is a reliable purification strategy?

• Potential Cause: Improper Workup Procedure The acidic or basic nature of the reaction mixture requires careful neutralization and extraction to isolate the carboxylic acid product effectively.

• Solution: Standardized Workup Protocol

  • Cooling: After the reaction is complete, cool the reaction mixture to room temperature and then in an ice bath.

  • Basification & Extraction: Slowly and carefully basify the cold mixture with a saturated solution of sodium bicarbonate (for acidic reactions) or a strong base like NaOH (to a pH > 12) to deprotonate your carboxylic acid, forming the water-soluble carboxylate salt. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) to remove any neutral organic impurities or unreacted starting material.

  • Acidification & Extraction: Re-acidify the cold aqueous layer with concentrated HCl until the pH is ~1-2. The carboxylic acid will precipitate if it is a solid, or it can be extracted into an organic solvent like ethyl acetate or dichloromethane.[6][7]

  • Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid. Further purification can be achieved by recrystallization or column chromatography.

Section 3: Methodologies & Visual Guides

Reaction Mechanisms

Understanding the underlying mechanisms is critical for effective troubleshooting.

Caption: Acid-Catalyzed Hydrolysis of a Cyanohydrin.

Caption: Base-Catalyzed Hydrolysis highlighting the reversion risk.

Troubleshooting Workflow

Use this decision tree to diagnose common issues systematically.

Caption: A logical workflow for troubleshooting low-yield reactions.

Comparative Reaction Conditions

The following table summarizes typical starting conditions for cyanohydrin hydrolysis. These should be optimized for your specific substrate.

Parameter	Acid-Catalyzed Hydrolysis	Base-Catalyzed Hydrolysis	Key Considerations
Reagent	Conc. HCl or H₂SO₄	2-6M NaOH or KOH	H₂SO₄ can cause dehydration.[3]
Solvent	Water, Dioxane/Water	Water, Ethanol/Water	Co-solvents may be needed for substrate solubility.
Temperature	80 - 110 °C (Reflux)	60 - 100 °C (Reflux)	Higher temps increase reaction rate but also side reactions.
Reaction Time	6 - 24 hours	4 - 18 hours	Monitor by TLC/HPLC for completion.
Primary Risk	Dehydration/Elimination[3]	Reversion to carbonyl[4]	Choose method based on substrate stability.

References

• Chemistry LibreTexts. (2023, January 22). Cyanohydrins. [Link]

• Chemistry Stack Exchange. (2021, November 12). Mechanism for hydrolysis of cyanohydrin. [Link]

• ChemOrgChem. (2025, March 5). Cyanohydrin Hydrolysis by Acid | NEET 2023 Problem Solved. YouTube. [Link]

• Chemistry Stack Exchange. (2014, October 20). Acidic conditions, high heat, and return to carboxylic acids. [Link]

• QuickTakes. (n.d.). Can you explain the process of hydrolysis of cyanohydrins in the preparation of hydroxy acids?[Link]

• Chemistry Steps. (2024, February 26). Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation. [Link]

• YouTube. (2020, December 28). Cyanohydrin formation and hydrolysis. [Link]

• FChPT STU. (n.d.). Preparation of cyclohexene.docx. [Link]

• Save My Exams. (2025, June 25). Preparation of Cyclohexene (OCR A Level Chemistry A): Revision Note. [Link]

• OpenOChem Learn. (n.d.). Addition of CN - Cyanohydrins. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Addition of CN - Cyanohydrins | OpenOChem Learn [learn.openochem.org]
• 3. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps [chemistrysteps.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. m.youtube.com [m.youtube.com]
• 6. fchpt.stuba.sk [fchpt.stuba.sk]
• 7. savemyexams.com [savemyexams.com]

Technical Support Center: Optimizing Cyclohexene Ring Formation

Welcome to the technical support center for cyclohexene ring formation. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic strategies for creating cyclohexene rings. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our focus is on providing not just solutions, but also the underlying scientific principles to empower your research.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during cyclohexene synthesis, offering probable causes and actionable solutions.

Issue 1: Low or No Product Yield

You've run the reaction, but the yield of your cyclohexene derivative is significantly lower than expected, or you've isolated no product at all.

Probable Causes & Solutions:

• Inefficient Dehydration of Alcohol Precursors: The acid-catalyzed dehydration of cyclohexanol or its derivatives is a common method for cyclohexene synthesis.[1][2] However, this reaction is reversible.[1]

  • Causality: The equilibrium can favor the starting material if water is not effectively removed as it is formed.

  • Solution: Employ a distillation apparatus to remove cyclohexene and water as they are produced, which shifts the equilibrium toward the product.[1][3] For reactions sensitive to high temperatures, consider adding a "chaser" solvent with a higher boiling point to ensure all the product is distilled.[3]

• Suboptimal Reaction Temperature: Temperature plays a critical role in reaction kinetics and selectivity.

  • Causality: Insufficient heat may lead to an incomplete reaction, while excessive heat can promote side reactions like polymerization or decomposition.[4]

  • Solution: Precisely control the reaction temperature. For dehydration of cyclohexanol, heating the oil bath to 130–140°C is often recommended.[5][6] Monitor the temperature of the distillate, which should be close to the boiling point of cyclohexene (around 83°C).[3]

• Poor Catalyst Activity or Selection: The choice and condition of the catalyst are paramount.

  • Causality: A deactivated or inappropriate catalyst will not effectively promote the reaction. While strong mineral acids like sulfuric or phosphoric acid are common, they can also lead to charring and side products.[7][8]

  • Solution: Consider using alternative catalysts such as heteropolyacids (e.g., tungstophosphoric acid), which can offer higher selectivity and yield.[8] Ensure the catalyst is fresh and used in the correct concentration.

• Incomplete Reaction: The reaction may not have been allowed to proceed for a sufficient amount of time.

  • Causality: Complex reactions or less reactive substrates may require longer reaction times to reach completion.

  • Solution: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.[3]

Issue 2: Presence of Significant Impurities in the Product

Your final product is contaminated with starting materials, byproducts, or solvent.

Probable Causes & Solutions:

• Unreacted Starting Material (e.g., Cyclohexanol): The reaction did not go to completion.

  • Causality: As mentioned above, this could be due to suboptimal temperature, insufficient reaction time, or poor catalyst activity.

  • Solution: Re-evaluate the reaction conditions. After the initial workup, a final fractional distillation is crucial to separate the lower-boiling cyclohexene from the higher-boiling cyclohexanol.[3]

• Acidic Impurities: Residual acid catalyst is present in the product.[1][9]

  • Causality: The acid catalyst can co-distill with the product or be carried over during extraction.

  • Solution: Wash the crude product with a sodium bicarbonate or sodium carbonate solution to neutralize and remove any remaining acid.[2][9][10] This is typically done in a separatory funnel.

• Water Contamination: Water is a byproduct of dehydration reactions and can also be introduced during the workup.[3][9]

  • Causality: Inadequate drying of the organic layer will leave water in the final product.

  • Solution: After washing, dry the organic layer with an anhydrous drying agent like calcium chloride or magnesium sulfate.[6][9][10] The liquid should be clear before the final distillation.[9] A pre-drying step of washing with a saturated sodium chloride solution (brine) can also be effective in removing the bulk of the water.[1][3]

• Side Products (e.g., Dicyclohexyl Ether): High temperatures and acidic conditions can lead to side reactions.

  • Causality: The carbocation intermediate in alcohol dehydration can be attacked by another alcohol molecule, leading to ether formation.

  • Solution: Optimize the reaction temperature to favor elimination over substitution. Using a milder acid catalyst can also minimize byproduct formation.

Issue 3: Poor Selectivity in Diels-Alder Reactions

You are performing a Diels-Alder reaction to form a cyclohexene ring, but you are observing a mixture of regioisomers or stereoisomers.

Probable Causes & Solutions:

• Incorrect Choice of Diene and Dienophile: The electronic properties of the reactants greatly influence the reaction's efficiency and selectivity.

  • Causality: The Diels-Alder reaction is generally favored between an electron-rich diene and an electron-poor dienophile.[11][12]

  • Solution: To increase the reaction rate and selectivity, use a diene with electron-donating groups and a dienophile with electron-withdrawing groups (e.g., carbonyls, nitro groups).[11][13]

• Suboptimal Solvent Choice: The solvent can influence the reaction mechanism and product distribution.[13]

  • Causality: Solvent polarity can affect the stability of the transition state.

  • Solution: For many Diels-Alder reactions, less polar solvents like toluene or hexane have been found to be suitable.[14] Experimental screening of solvents may be necessary for new systems.

• Lack of Stereochemical Control (Endo/Exo Selectivity): The spatial arrangement of substituents in the product is not the desired one.

  • Causality: The "endo rule" in Diels-Alder reactions predicts that the major product will arise from the endo transition state due to favorable secondary orbital interactions.[12][15] However, this is a kinetic preference, and the exo product may be thermodynamically more stable.

  • Solution: Lowering the reaction temperature can favor the kinetically preferred endo product.[13] The use of Lewis acid catalysts can also enhance endo selectivity.[12]

Frequently Asked Questions (FAQs)

Q1: What is the best acid catalyst for the dehydration of cyclohexanol?

While concentrated sulfuric acid and phosphoric acid are commonly used, they can cause side reactions and charring.[5][7][8] Phosphoric acid is generally preferred over sulfuric acid as it is less oxidizing.[3][4] For higher selectivity and milder conditions, consider using heteropolyacids like tungstophosphoric acid.[8]

Q2: How can I effectively remove water from the reaction mixture?

The most effective method is to use a distillation setup where the cyclohexene (boiling point ~83°C) and water co-distill as they are formed, driving the equilibrium forward.[1][3] After collecting the distillate, the organic layer should be washed with brine and then dried with an anhydrous salt like CaCl₂ or MgSO₄ before a final fractional distillation.[3][6]

Q3: My reaction seems to stall before completion. What can I do?

First, verify that the temperature is optimal and the catalyst is active. If these are correct, consider increasing the reaction time. Monitoring the reaction by GC or TLC is essential to determine if it has truly stalled or is just slow.[3] In some cases, adding fresh catalyst may be necessary, but be cautious as this can also increase the rate of side reactions.

Q4: How do I choose the right solvent for my cyclohexene formation reaction?

For dehydration reactions that involve distillation, a solvent may not be necessary. However, in other cases, such as the Diels-Alder reaction, the solvent choice is crucial. Less polar solvents like toluene or hexane often provide good results.[14] For reactions involving charged intermediates, a more polar solvent might be beneficial. Protic solvents have been shown to be more effective than aprotic ones in certain oxidation reactions to form cyclohexene derivatives.[16] Ultimately, the ideal solvent depends on the specific reaction mechanism and should be chosen based on literature precedents or empirical screening.

Q5: How can I confirm that I have successfully synthesized cyclohexene?

Several methods can be used for product confirmation:

• Chemical Tests: The presence of the alkene double bond can be confirmed by adding a few drops of bromine water (which will decolorize) or a potassium permanganate solution (which will form a brown precipitate).[10][17]

• Spectroscopy: Infrared (IR) spectroscopy can identify the C=C stretch characteristic of an alkene. Nuclear Magnetic Resonance (NMR) spectroscopy will provide a detailed structural confirmation.

• Gas Chromatography (GC): GC can be used to determine the purity of the product and compare its retention time to that of an authentic sample.[3]

Experimental Protocols & Data

Table 1: Typical Reaction Conditions for Cyclohexanol Dehydration

Parameter	Value	Rationale
Reactants	Cyclohexanol, 85% Phosphoric Acid	Common starting material and a moderately strong, less oxidizing acid catalyst.[3]
Reactant Ratio	~2.5:1 (v/v) Cyclohexanol:Acid	Sufficient acid to catalyze the reaction without excessive charring.[9]
Temperature	130-170°C (Oil Bath)	Provides enough energy for dehydration while minimizing side reactions.[5][6]
Distillate Collection	Collect fraction boiling below 95°C	To isolate the lower-boiling cyclohexene and water from unreacted cyclohexanol.[7]

Protocol: Synthesis and Purification of Cyclohexene via Dehydration of Cyclohexanol

This protocol is a synthesis of common procedures found in the literature.[6][9][18]

• Reaction Setup: In a round-bottom flask, combine 20 mL of cyclohexanol and 8 mL of 85% phosphoric acid. Add a few boiling chips.[9]

• Distillation: Assemble a simple distillation apparatus. Heat the flask gently in an oil bath to 130-140°C.[5][6] Collect the distillate that comes over below 95°C in a receiver cooled in an ice bath.[5][7]

• Workup - Neutralization: Transfer the distillate to a separatory funnel and wash with 10 mL of 10% sodium carbonate solution to neutralize any residual acid.[2][9] Release the pressure frequently. Separate and discard the lower aqueous layer.

• Workup - Washing: Wash the organic layer with 10 mL of saturated sodium chloride solution (brine) to remove the bulk of the dissolved water.[3] Again, discard the aqueous layer.

• Drying: Transfer the crude cyclohexene to a clean, dry conical flask and add a small amount of anhydrous calcium chloride.[2][9] Swirl the flask and let it stand until the liquid is clear.

• Final Purification: Carefully decant or filter the dried cyclohexene into a clean, dry distillation flask. Perform a final fractional distillation, collecting the pure cyclohexene fraction that boils between 80-85°C.[1][5]

Visualizing the Process

Dehydration of Cyclohexanol Workflow

Caption: Workflow for cyclohexene synthesis and purification.

Troubleshooting Low Yield

Caption: Decision tree for troubleshooting low reaction yield.

References

• Save My Exams. (2025, June 25). Preparation of Cyclohexene (OCR A Level Chemistry A): Revision Note. [Link]

• University of the West Indies at Mona. (n.d.). Experiment 8: Preparation of Cyclohexene from Cyclohexanol. [Link]

• FChPT STU. (n.d.). Preparation of cyclohexene.docx. [Link]

• Scribd. (n.d.). Cyclohexene Synthesis and Purification Guide. [Link]

• ResearchGate. (2024, November 19). Solvent‐enabled intensification of liquid–liquid heterogeneous catalysis exemplified by direct hydration of cyclohexene. [Link]

• Scribd. (n.d.). Cyclohexene Synthesis via Dehydration. [Link]

• University of Massachusetts. (n.d.). Synthesis of Cyclohexene The Dehydration of Cyclohexanol. [Link]

• Google Patents. (n.d.).

• Organic Syntheses. (n.d.). Cyclohexene. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the Diels-Alder reaction. [Link]

• PrepChem.com. (n.d.). Preparation of cyclohexene. [Link]

• DePauw University. (n.d.). The Synthesis of Alkenes: The Dehydration of Cyclohexanol. [Link]

• ResearchGate. (n.d.). Effect of solvents on the conversion of cyclohexene and H 2 O 2 as well.... [Link]

• Chemistry LibreTexts. (2024, September 1). 2.2: Preparation of Cyclohexene from Cyclohexanol. [Link]

• Oregon State University. (2019, December 27). The Diels-Alder Reaction. [Link]

• YouTube. (2023, December 24). Cyclohexene Synthesis. [Link]

• Scribd. (n.d.). Synthesis of Cyclohexene via Dehydration. [Link]

• Master Organic Chemistry. (2017, August 30). The Diels-Alder Reaction. [Link]

• Chemistry LibreTexts. (2020, August 15). 3: Diels-Alder Reaction. [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. people.chem.umass.edu [people.chem.umass.edu]
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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. prepchem.com [prepchem.com]
• 7. scribd.com [scribd.com]
• 8. US3974232A - Method for producing cyclohexene by dehydration of cyclohexanol - Google Patents [patents.google.com]
• 9. savemyexams.com [savemyexams.com]
• 10. fchpt.stuba.sk [fchpt.stuba.sk]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Diels–Alder Reaction [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. The Diels-Alder Reaction [sites.science.oregonstate.edu]
• 16. researchgate.net [researchgate.net]
• 17. youtube.com [youtube.com]
• 18. scribd.com [scribd.com]

Reference Data & Comparative Studies

Comparative Guide: FTIR Analysis of 4-Phenylcyclohex-1-ene-1-carboxylic Acid

Executive Summary

4-Phenylcyclohex-1-ene-1-carboxylic acid represents a specific class of

-unsaturated cyclic acids often utilized as intermediates in the synthesis of analgesics (e.g., Tilidine analogs) and liquid crystal materials.[1]

This guide provides a technical breakdown of its Fourier Transform Infrared (FTIR) spectrum. Unlike standard spectral libraries that list peaks without context, this document focuses on diagnostic differentiation . It compares the target molecule against its saturated and aromatic analogs to equip researchers with the ability to validate synthesis success and identify impurities (such as starting materials or over-reduced byproducts).

Part 1: Structural Analysis & Theoretical Basis[1]

To accurately interpret the spectrum, we must deconstruct the molecule into its constituent "chromophores" (IR-active functional groups). The critical structural feature is the conjugation between the carboxylic acid and the alkene at the C1 position, while the phenyl ring at C4 remains chemically isolated from this conjugated system.

Structural Decomposition Diagram[1]

Figure 1: Structural decomposition linking functional groups to expected spectral regions. Note the conjugation interaction between the Alkene and Carbonyl groups.[2][3]

Part 2: Comparative Spectral Analysis[1]

The most common analytical challenge is distinguishing the target product from its starting materials or over-hydrogenated byproducts. The table below contrasts the target with 4-Phenylcyclohexanecarboxylic acid (saturated analog) and Benzoic Acid (fully aromatic analog).

Table 1: Diagnostic Peak Comparison

Spectral Region	Target: 4-Phenylcyclohex-1-ene-1-COOH	Saturated Analog (Impurity)	Aromatic Analog (Benzoic Acid)	Diagnostic Note
C=O[1] Stretch	1680 – 1705 cm⁻¹	1705 – 1725 cm⁻¹	~1685 cm⁻¹	Conjugation lowers the wavenumber compared to the saturated analog.
C=C Stretch	1630 – 1650 cm⁻¹	Absent	1580 & 1450 cm⁻¹ (Ring)	Look for the alkene C=C peak; it is sharper than aromatic ring modes.
C-H Stretch	3000 – 3100 cm⁻¹ (Alkene & Aryl)2850 – 2950 cm⁻¹ (Alkyl)	Strong Alkyl C-HWeak Aryl C-H	Weak Alkyl C-HStrong Aryl C-H	The target has a balanced ratio of aliphatic to aromatic C-H stretches.
Fingerprint	~690 & 750 cm⁻¹	~690 & 750 cm⁻¹	~710 & 675 cm⁻¹	Mono-substituted phenyl pattern remains consistent between Target and Saturated analog.[1]

Critical Insight: If your spectrum shows a Carbonyl (C=O) peak shifting upward toward 1720 cm⁻¹ , your sample likely contains significant amounts of the saturated impurity (4-phenylcyclohexanecarboxylic acid).

Part 3: Detailed Peak Assignment

The Carboxylic Acid Region (High Frequency)

• O-H Stretch (3300 – 2500 cm⁻¹):

  • Appearance: Very broad, intense "envelope" that often obscures C-H stretches.

  • Cause: Strong hydrogen bonding in the carboxylic acid dimer (the dominant form in solid/liquid phases).[3][4]

  • Validation: Look for the "fermi resonance" shoulders on the lower frequency side of the C-H stretches.

The Carbonyl Region (The "Anchor")

• C=O Stretch (1680 – 1705 cm⁻¹):

  • Mechanism:[5] The

    -unsaturation (C=C bond adjacent to C=O) allows delocalization of -electrons.[1] This weakens the C=O bond character, reducing the force constant and lowering the vibrational frequency compared to a saturated acid.[6]

  • Differentiation: A standard aliphatic acid absorbs at ~1710 cm⁻¹. The shift to <1700 cm⁻¹ confirms the double bond is in the 1-position (conjugated).

The Alkene & Aromatic Region[7][8][9]

• Alkene C=C Stretch (1630 – 1650 cm⁻¹):

  • Often appears as a weak-to-medium intensity peak/shoulder just below the carbonyl signal.[1]

• Aromatic Ring Modes (~1600, 1500, 1450 cm⁻¹):

  • Characteristic "breathing" modes of the benzene ring. The peak at 1500 cm⁻¹ is usually sharp and distinct.

The Fingerprint Region (Low Frequency)

• Monosubstituted Benzene (Out-of-Plane Bends):

  • 690 – 710 cm⁻¹: Strong band (Ring deformation).

  • 730 – 770 cm⁻¹: Strong band (C-H wag).[7]

  • Utility: These two strong peaks confirm the presence of a mono-substituted phenyl group (i.e., the phenyl ring is attached to the cyclohexene but has no other substituents on the ring itself).

Part 4: Experimental Protocol

To ensure data integrity, the choice of sampling technique is critical. While ATR (Attenuated Total Reflectance) is convenient, KBr pellets often yield better resolution for the complex O-H region of acids.

Workflow Diagram

Figure 2: Recommended experimental workflow for validating 4-Phenylcyclohex-1-ene-1-carboxylic acid.

Methodological Notes

• Drying: Carboxylic acids are hygroscopic. Residual moisture will broaden the O-H region further and may obscure the C-H stretches. Vacuum dry the sample at 40°C before analysis.

• Salt Formation: If the sample was isolated from a basic solution, ensure it is fully protonated. The carboxylate anion (COO⁻) absorbs at 1550–1610 cm⁻¹ (asymmetric) and 1400 cm⁻¹ (symmetric), completely removing the diagnostic C=O peak at 1690 cm⁻¹.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Authoritative text on functional group assignments).

• NIST Chemistry WebBook. Infrared Spectroscopy of Benzoic Acid. National Institute of Standards and Technology. Available at: [Link] (Used for aromatic acid baseline comparison).

• PubChem. 4-Phenylcyclohexanecarboxylic acid (Saturated Analog Data). National Center for Biotechnology Information. Available at: [Link] (Source for saturated analog comparison).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd.

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• 5. investigacion.unirioja.es [investigacion.unirioja.es]
• 6. spcmc.ac.in [spcmc.ac.in]
• 7. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]

Reference Standards for 4-Phenylcyclohex-1-ene-1-carboxylic Acid Analysis

A Technical Comparison & Application Guide

Executive Summary

In the landscape of pharmaceutical impurity profiling, 4-Phenylcyclohex-1-ene-1-carboxylic acid (CAS: 143287-94-9) occupies a critical position.[][2] Often identified as a key intermediate or degradation product in the synthesis of Factor Xa inhibitors (specifically Edoxaban ), its accurate quantification is mandatory for regulatory compliance (ICH Q3A/Q3B).[3][2]

This guide objectively compares reference standard grades, challenges the traditional "Mass Balance" certification approach against Quantitative NMR (qNMR) , and provides a self-validating HPLC protocol for researchers requiring absolute specificity.[2]

The Analytical Context: Chemical Behavior & Challenges

Before selecting a standard, one must understand the molecule's behavior in solution.[3][2] 4-Phenylcyclohex-1-ene-1-carboxylic acid presents unique challenges distinct from its saturated analogs.

Property	Specification	Analytical Implication
Chromophore	Conjugated system (Phenyl + -unsaturated acid)	High UV extinction coefficient at 254 nm and 210 nm .[][2]
Acidity (pKa)	~4.2 - 4.5 (Carboxylic acid)	pH Control is vital. Mobile phase must be acidic (pH < 3.[][3][2]0) to suppress ionization and ensure retention on C18.
Isomerism	1-ene position	Thermodynamic stability is high, but risk of isomerization to the 3-ene or 4-ene analog exists under basic stress.[][2]
Solubility	Low in water; High in MeOH/ACN	Diluents must match the mobile phase organic ratio to prevent peak distortion.[][3][2]

Comparative Analysis: Reference Standard Tiers

The reliability of your data is directly proportional to the certification method of your standard.[3][2] We compare the three primary tiers available to researchers.

Tier 1: Pharmacopeial Primary Standards (USP/EP)[3]

• Best For: Final release testing, regulatory disputes.[][3]

• Pros: Legally defensible; no further characterization required.[][3]

• Cons: Extremely high cost; often backordered; "As Is" assay values often assume 100% minus water/volatiles without accounting for structurally related impurities (SRIs) unless specified.[][3]

Tier 2: Certified Reference Materials (CRM) - ISO 17034[1]

• Best For: Method validation, routine QC, stability studies.[3]

• Pros: Certified Uncertainty values; comprehensive Certificate of Analysis (CoA).

• Cons: Variable availability for specific intermediates.[][3]

Tier 3: Research Grade (Synthesized Materials)

• Best For: Early R&D, retention time marking.[][3][2]

• Pros: Low cost; bulk availability.[][3][2]

• Cons: High Risk. Often certified only by "Area %" (Chromatographic Purity), which ignores inorganic salts, water, and residual solvents, leading to massive potency errors (up to 20%).[3]

The "Gold Standard" Debate: Mass Balance vs. qNMR

For 4-Phenylcyclohex-1-ene-1-carboxylic acid, qNMR is superior .[][3][2]

• Mass Balance Method:

  .[][3][2]

  • Flaw: If the LC method misses a co-eluting isomer (common with cyclohexene derivatives), the purity is overestimated.[3][2]

• qNMR Method: Direct measurement of the proton signal against an NIST-traceable internal standard.[][3][2]

  • Benefit: Independent of chromatography.[3][2] It measures the molar amount of the specific molecule.[3][2]

Visualization: The Certification Workflow

The following diagram illustrates the rigorous process required to elevate a crude synthetic intermediate to a Certified Reference Material (CRM).

Figure 1: Dual-track certification workflow ensuring accuracy through orthogonal validation.

Experimental Protocol: Validated HPLC Method

This protocol is designed to separate 4-Phenylcyclohex-1-ene-1-carboxylic acid from Edoxaban and related isomeric impurities.[][2]

Chromatographic Conditions

• Column: C18 Stationary Phase (e.g., Agilent Zorbax Eclipse Plus or Waters BEH),

  .[3]

  • Rationale: High carbon load required for retention of the phenyl ring; end-capping reduces tailing of the carboxylic acid.[][3][2]

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).[][3][2]

• Mobile Phase B: Acetonitrile (HPLC Grade).[][3]

• Flow Rate: 1.0 mL/min.[][3][2]

• Column Temp:

  (improves mass transfer and peak shape).

• Detection: UV at 254 nm (primary) and 210 nm (secondary).[][3]

• Injection Volume:

  .

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Comment
0.0	90	10	Initial equilibration
5.0	90	10	Isocratic hold (elute polar salts)
25.0	10	90	Linear ramp (elute 4-PCPA)
30.0	10	90	Wash
30.1	90	10	Re-equilibration
35.0	90	10	End

Sample Preparation (Self-Validating Step)

To ensure your standard is dissolving correctly and not precipitating (a common source of error):

• Stock: Weigh ~10 mg standard into a 25 mL flask.

• Diluent: Dissolve initially in 100% Acetonitrile (5 mL). Sonicate for 5 mins.

• Make-up: Dilute to volume with Water. Final solvent ratio is 20:80 ACN:Water.[3]

  • Check: If solution turns cloudy, the water content is too high for this lipophilic acid.[3][2] Increase ACN ratio to 50:50.

Analytical Logic: Troubleshooting Impurities

When analyzing this standard, you may encounter "ghost peaks." Use this logic flow to identify them.

Figure 2: Decision tree for identifying unknown impurities in 4-PCPA analysis.

References

• International Council for Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2).[3][2]Link

• Davies, S. R., et al. (2015).[3][2][4] "Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance." Analytical and Bioanalytical Chemistry, 407(11), 3103-3113.[3][2][5] Link

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy.[][3][2]Link[2]

• BOC Sciences. Edoxaban and Impurities: Technical Specifications for CAS 143287-94-9.[][3]

• SynThink Research Chemicals. Edoxaban EP Impurities & USP Related Compounds.[][3]Link

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• 5. Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 4-Phenylcyclohex-1-ene-1-carboxylic Acid

As researchers and developers, our focus is often on the novel applications of a molecule. However, true scientific excellence is built on a foundation of safety and procedural precision. This guide provides an in-depth operational plan for handling 4-Phenylcyclohex-1-ene-1-carboxylic acid, moving beyond a simple checklist to explain the causality behind each critical safety measure. Our goal is to empower you with the knowledge to work safely, protect the integrity of your experiments, and ensure responsible disposal.

Understanding the Hazard Profile: The "Why" Behind the PPE

4-Phenylcyclohex-1-ene-1-carboxylic acid (CAS No. 143287-94-9) is an organic compound that requires careful handling due to its specific chemical properties and associated health risks.[1][2] Understanding its hazard profile is the first step in implementing a robust safety protocol. The primary risks are associated with direct contact and inhalation, making a multi-layered Personal Protective Equipment (PPE) strategy essential.

The compound is classified under the Globally Harmonized System (GHS) with the GHS07 "Harmful/Irritant" pictogram.[3][4] This classification stems from the following documented hazards:

• Harmful if swallowed (H302): Ingestion can lead to acute toxicity.[3][5]

• Causes skin irritation (H315): Direct contact with the skin can cause irritation.[5][6][7]

• Causes serious eye irritation (H319): This is a significant risk, as contact can lead to serious damage to the eyes.[5][6][7][8]

• May cause respiratory irritation (H335): Inhalation of the dust or aerosols can irritate the respiratory tract.[5][6][8]

These hazards dictate the specific PPE and handling procedures required to create a safe laboratory environment.

Quantitative Safety Data

For quick reference, the key hazard classifications for 4-Phenylcyclohex-1-ene-1-carboxylic acid are summarized below. It is important to note that specific Occupational Exposure Limits (OELs) have not been established for this compound by major regulatory bodies like OSHA.[9] Therefore, exposure should be minimized to the lowest achievable level.

Hazard Classification	GHS Hazard Statement	Source(s)
Acute Toxicity, Oral	H302: Harmful if swallowed	[3][5]
Skin Corrosion/Irritation	H315: Causes skin irritation	[4][5][6]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	[4][5][6]
STOT - Single Exposure	H335: May cause respiratory irritation	[4][5][6]

Core PPE Requirements: A Self-Validating System

The selection of PPE is not arbitrary; it is a direct response to the identified hazards. Each component serves as a barrier against a specific route of exposure.

A. Eye and Face Protection: Given the classification of "Causes serious eye irritation," this is a non-negotiable requirement.[5][6]

• Primary Protection: At a minimum, chemical splash goggles that conform to EN166 (EU) or OSHA 29 CFR 1910.133 standards are mandatory.[10] These are essential because they form a seal around the eyes, offering protection from splashes from any direction, which standard safety glasses do not provide.

• Enhanced Protection: When handling larger quantities (>50g) or when there is a heightened risk of splashing, a full-face shield must be worn in addition to chemical splash goggles. The face shield protects the entire face from splashes that could otherwise be absorbed through the skin.

B. Skin and Body Protection: To prevent skin irritation and potential absorption, comprehensive skin protection is required.[5][8]

• Gloves: Nitrile gloves are the recommended choice for incidental contact with this type of carboxylic acid.[11][12][13] They provide good resistance to weak acids and a range of organic compounds.[13] Always inspect gloves for tears or pinholes before use. If direct contact occurs, remove and dispose of the gloves immediately and wash your hands thoroughly. For prolonged contact or spill cleanup, consider heavier-duty butyl rubber gloves.

• Laboratory Coat: A standard, long-sleeved laboratory coat is required to protect skin and personal clothing from contamination.

• Additional Protection: When transferring significant quantities of the solid or its solutions, consider using a chemical-resistant apron over the lab coat for an additional layer of protection.

C. Respiratory Protection: The risk of respiratory irritation from inhaling the compound as a powder or aerosol must be controlled.[5][6]

• Engineering Controls: The primary method of respiratory protection is the use of engineering controls. All weighing and handling of the solid compound should be performed within a certified chemical fume hood or a powder containment hood to minimize airborne particles.[7]

• Personal Respiratory Protection: If engineering controls are not available or are insufficient to control exposure (e.g., during a large spill cleanup), a NIOSH-approved respirator with a particulate filter (N95 or better) must be used.[10] Ensure you have been properly fit-tested for the selected respirator.

Safe Handling and Disposal Workflow

A safe experiment is a well-planned one. The following workflow provides a logical, step-by-step process for handling 4-Phenylcyclohex-1-ene-1-carboxylic acid from preparation through disposal.

Caption: Safe Handling Workflow for 4-Phenylcyclohex-1-ene-1-carboxylic acid.

Operational Steps:

• Preparation: Before handling the chemical, verify that your chemical fume hood has been certified within the last year. Assemble all necessary PPE and ensure you know the location of the nearest eyewash station and safety shower. Prepare a designated and clearly labeled waste container for "Acidic Organic Waste" or "Non-Halogenated Organic Waste".[14][15]

• Handling: Conduct all manipulations of the solid compound inside the fume hood to contain any dust. When weighing, use a weigh boat and handle it gently to prevent the fine powder from becoming airborne.

• Spill Management: In case of a small spill, decontaminate the area with a mild solvent like ethanol, followed by soap and water. For a large spill, evacuate the area and follow your institution's emergency procedures.

• Waste Disposal: This compound is a non-halogenated organic acid. It must not be poured down the drain.[16] Dispose of all contaminated materials, including gloves, weigh boats, and excess reagent, in the designated "Acidic Organic Waste" container.[15] Ensure the container is kept closed when not in use and is stored away from bases or other incompatible materials to prevent hazardous reactions.[16][17]

• Decontamination and Cleanup: After handling is complete, carefully wipe down the work surface in the fume hood. Remove your PPE, starting with your gloves, and dispose of them in the appropriate waste stream. Always wash your hands thoroughly with soap and water as the final step.[6][7]

By adhering to this structured approach, you build a self-validating system of safety that protects you, your colleagues, and the environment.

References

• PubChem. (n.d.). 4-Phenyl-cyclohexanecarboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Unigloves. (2020, March 20). Nitrile Gloves Acid Resistance. Retrieved from [Link]

• Bergamot. (n.d.). Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• S&G Gloves. (2025, June 23). Nitrile Glove Chemical Resistance Guide. Retrieved from [Link]

• University of Pennsylvania. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

• Medicom. (n.d.). Chemical Resistance Reference Chart. Retrieved from [Link]

• Chemsrc. (2025, August 27). 4-phenylcyclohexene-1-carboxylic acid. Retrieved from [Link]

• Braun Research Group, University of Delaware. (n.d.). Non-halogenated Organic Solvents - Standard Operating Procedure. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Permissible Exposure Limits – OSHA Annotated Table Z-1. Retrieved from [Link]

• AgroParisTech. (n.d.). Liquid waste. Chimactiv. Retrieved from [Link]

• University of Oslo. (2024, October 20). Chemical and Hazardous Waste Guide. Retrieved from [Link]

• University of Louisville Department of Environmental Health & Safety. (2025, August 22). Chemical Waste Management: Combining Compatible Used Organic Solvents. Retrieved from [Link]

• Airgas. (2017, March 21). SAFETY DATA SHEET - Nonflammable Gas Mixture: 4-Phenylcyclohexene 1-999ppm / Nitrogen 99.9001%. Retrieved from [Link]

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